Magnesium iron silicate

• CAS No.: 19086-72-7
• Molecular Formula: Fe2Mg8O20Si5
• Molecular Weight: 766.55 g/mol
• IUPAC Name: octamagnesium;iron(2+);pentasilicate
• InChI: InChI=1S/2Fe.8Mg.5O4Si/c;;;;;;;;;;5*1-5(2,3)4/q10*+2;5*-4
• InChI Key: FOKWMWSOTUZOPN-UHFFFAOYSA-N
• SMILES: O[Si](O)(O)O.O[Si](O)(O)O.[Mg].[Mg].[Mg].[Fe]
• Canonical SMILES: [O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Fe+2].[Fe+2]
• physical_description: Olive-green to reddish solid; [Wikipedia]
• Synonyms: (Mg,Fe)SiO3; magnesium iron silicate; olivine

Description

Magnesium iron silicate, often found in natural mineral forms such as olivine and palygorskite, is a versatile inorganic compound of significant interest in multiple research fields. Its chemical composition, typified by formulas like (Mg,Fe)₂SiO₄ for olivine or (Mg,Al)₂Si₄O₁₀(OH)·4(H₂O) for palygorskite with iron substitution, grants it unique functional properties . This reagent is characterized by its high surface area and porosity, which are critical for adsorption and catalytic applications . A primary area of investigation is environmental remediation and carbon sequestration . Researchers utilize this compound as a key material for the mineral trapping of CO₂, as it readily reacts to form stable magnesium carbonates, offering a pathway for permanent carbon storage . Concurrently, its exceptional adsorption capabilities are leveraged in wastewater treatment studies for the effective removal of heavy metal ions such as lead, cadmium, and copper, as well as organic pollutants like dyes and pharmaceuticals . In materials science and industrial process research , this compound is integral to studying solid-state reactions and synthesizing advanced materials. It is used in the production of fluxed pellets for ironmaking and serves as a precursor for generating high-value materials like magnesium hydroxide and amorphous silica through acid digestion and other synthetic routes . Furthermore, its significance extends to geological and planetary science , where its behavior under high-pressure and high-temperature conditions is modeled to understand planetary mantle dynamics and the composition of extraterrestrial rocky bodies . The mechanism of action in most applications involves surface adsorption, ion exchange, and its reactivity as a mineral substrate . This product is intended For Research Use Only and is not for human or veterinary use.

Geochemical Significance and Terrestrial Occurrence

Magnesium iron silicates are among the most abundant minerals in the Earth's mantle and play a pivotal role in the planet's internal dynamics. patsnap.combritannica.com They are primary constituents of the upper mantle, a region characterized by high temperatures and pressures. britannica.com The behavior of these minerals under such extreme conditions dictates processes like mantle convection, which drives plate tectonics and influences surface phenomena such as earthquakes and volcanic eruptions. patsnap.com

On the Earth's surface, magnesium iron silicates are commonly found in mafic and ultramafic igneous rocks like peridotite, dunite, gabbro, and basalt. alexstrekeisen.it The specific composition of these minerals, particularly the ratio of magnesium to iron, provides geologists with crucial information about the temperature and pressure conditions under which the rocks crystallized. alexstrekeisen.itgeologyistheway.com For instance, magnesium-rich olivine (B12688019) is indicative of high-temperature crystallization and is a dominant phase in rocks originating from the upper mantle. alexstrekeisen.it

The alteration of magnesium iron silicates through processes like serpentinization, where they react with water, has significant geochemical implications. patsnap.compatsnap.com This process, which often occurs at mid-ocean ridges and in subduction zones, can lead to the formation of serpentine (B99607) minerals and the release of hydrogen gas, potentially creating environments conducive to microbial life. patsnap.compatsnap.comnih.gov

Astrophysical Contexts and Extraterrestrial Presence

The significance of magnesium iron silicate (B1173343) extends far beyond our planet. These minerals are fundamental building blocks of rocky planets, asteroids, and comets throughout the solar system and beyond. nih.govyoutube.com Their presence and composition in extraterrestrial materials offer a window into the formation and evolution of planetary systems.

Meteorites, particularly chondrites, are a primary source of information about the early solar system. Many contain magnesium iron silicates like olivine (B12688019) and pyroxene (B1172478), providing tangible samples of the materials that accreted to form planets. youtube.comresearchgate.net The study of these minerals in meteorites, including their isotopic compositions, can reveal details about the conditions in the protoplanetary disk and the parent bodies from which the meteorites originated. researchgate.net For example, the recent discovery of the new high-pressure iron-magnesium silicate, elgoresyite, in a shocked meteorite provides insights into the mineralogy of iron-rich rocky planetary interiors. acs.org

Furthermore, the analysis of cosmic dust particles, many of which are derived from comets, also points to the prevalence of magnesium iron silicates. youtube.com Spectroscopic observations of protoplanetary disks around other stars have detected the signature of crystalline silicates, suggesting that the processes that formed our solar system are not unique. aanda.orgarxiv.org The study of catastrophically evaporating rocky exoplanets has also constrained the composition of their dusty tails to likely be composed of magnesium-iron silicates, offering a direct sample of the planets' surface material. oup.comscl.rsresearchgate.net

Scope and Research Focus of Magnesium Iron Silicate Studies

High-Temperature Solid-State Reactions

High-temperature solid-state reactions involve the direct reaction of solid precursors at elevated temperatures to form the desired this compound phase. elsevier.es This traditional method is widely used for synthesizing crystalline silicate materials.

The control of the atmosphere during synthesis is critical, primarily to manage the oxidation state of iron. mdpi.com To prevent the oxidation of Fe²⁺ to Fe³⁺, which can lead to the formation of unwanted phases, syntheses are often conducted in inert or reducing atmospheres. mdpi.comresearchgate.net For instance, a mixture of CO₂/CO/Ar gas can be used to maintain a low oxygen fugacity. mdpi.com Another approach involves using an argon atmosphere during heat treatment at temperatures exceeding 800°C. mdpi.com Iron crucibles in an inert atmosphere can also be employed to minimize the introduction of excess iron into the system and control the oxidation state. mdpi.com

The choice and purity of precursor materials are fundamental to obtaining a pure, single-phase this compound product. Common precursors include simple oxides like magnesium oxide (MgO), iron(II) oxide (FeO), and silicon dioxide (SiO₂). mdpi.commdpi.com Other compounds such as iron(III) oxide (Fe₂O₃) mixed with pure iron, magnesium carbonate (MgCO₃), and iron(II) oxalate (B1200264) dihydrate (FeC₂O₄·2H₂O) have also been successfully used. mdpi.commdpi.com

Precise stoichiometric control of these precursors is essential. For example, in the synthesis of forsterite (Mg₂SiO₄), a 2:1 molar ratio of MgO to SiO₂ is required. mdpi.com Similarly, when preparing intermediate compositions within the (Mg,Fe)₂SiO₄ solid solution series, the molar ratios of the magnesium and iron precursors must be carefully adjusted to achieve the target composition. mdpi.com The homogeneity of the precursor mixture is also crucial for a complete reaction, often requiring thorough grinding or milling of the starting materials.

Table 1: Examples of Precursors and Conditions in Solid-State Synthesis This table is interactive and can be sorted by clicking on the column headers.

Target Compound	Magnesium Precursor	Iron Precursor	Silicon Precursor	Atmosphere	Temperature (°C)	Reference
(Mg,Fe)₂SiO₄	MgO	FeC₂O₄·2H₂O	SiO₂	Ar	>800	mdpi.com
(Mg₀.₃₃Fe₀.₆₆)₂SiO₄	Metal Ion-Sucrose Solution	Metal Ion-Sucrose Solution	Sucrose Solution	CO₂/CO/Ar	>850	mdpi.com
Fe₂SiO₄	-	Fe₂O₃, Fe	SiO₂	Ar (milling)	Ambient	qucosa.de
Mg₂SiO₄	MgO	-	Rice Husk Silica (B1680970)	Air	1000	elsevier.es

Solution-Based Approaches

Solution-based methods offer an alternative to solid-state reactions, often enabling synthesis at lower temperatures and providing better control over particle size and homogeneity. patsnap.compatsnap.com These techniques involve dissolving precursors in a solvent and then inducing a chemical reaction to form the desired product.

The sol-gel method is a versatile technique that involves the transition of a colloidal suspension (sol) into a gel-like network. patsnap.com This process can produce highly pure and homogeneous amorphous or nanocrystalline materials at relatively low temperatures. osti.govfrontiersin.org For magnesium iron silicates, precursors like tetraethyl orthosilicate (B98303) (TEOS) for silica, and magnesium and iron salts (e.g., nitrates or chlorides) or alkoxides (e.g., magnesium methoxide) are commonly used. researchgate.netosti.govfrontiersin.org

The process typically involves hydrolyzing the precursors in a solvent, often an alcohol, to form a sol. frontiersin.org This is followed by a polycondensation reaction that results in a three-dimensional gel network. patsnap.com The gel is then dried and calcined under controlled atmospheric conditions to crystallize the final olivine phase. researchgate.netresearchgate.net The sol-gel method has been successfully used to synthesize various compositions in the forsterite-fayalite solid solution series. researchgate.net One study detailed the synthesis of nanocrystalline fayalite (Fe₂SiO₄) by reacting iron(II) chloride, sodium ethoxide, and TEOS to form a precursor gel, which was then calcined under reducing conditions. researchgate.net

Co-precipitation involves the simultaneous precipitation of magnesium and iron ions, along with a silicate source, from an aqueous solution. patsnap.com This is typically achieved by adding a precipitating agent, such as a base like sodium hydroxide (B78521), to a solution containing soluble salts of the desired cations (e.g., magnesium sulfate (B86663), iron(III) sulfate) and a silicate source (e.g., sodium silicate). patsnap.com

This method is effective for producing fine, uniform, and highly reactive precursor powders. patsnap.com The process parameters, such as pH, temperature, and reagent addition rate, must be carefully controlled to ensure homogeneous precipitation and the desired stoichiometry. researchgate.net For instance, one method adapted for this compound involves the simultaneous addition of magnesium sulfate and sodium silicate into a reactor at 65–75°C, while maintaining a pH of 8–10. Iron is incorporated by introducing iron(III) sulfate at a specific molar ratio to magnesium.

Hydrothermal synthesis utilizes high-temperature, high-pressure water in a closed system, such as an autoclave or a pipe reactor, to dissolve and recrystallize materials that are relatively insoluble under ordinary conditions. patsnap.com This method allows for precise control over the crystallization process, influencing particle size, morphology, and composition. patsnap.com

For this compound synthesis, a precursor slurry is subjected to hydrothermal treatment. In one continuous process using a pipe reactor, a co-precipitated slurry of magnesium carbonate, iron(II) carbonate, and sodium silicate was hydrothermally treated at temperatures between 210–400°C and pressures exceeding 20 bar. This high-throughput method can produce nanocrystalline this compound in a matter of seconds to minutes. Another study describes preparing magnesium silicate supports for catalysts via a hydrothermal method where a mixture containing magnesium nitrate (B79036) and sodium silicate is treated in an autoclave at 150°C for 24 hours. acs.org

Table 2: Comparison of Solution-Based Synthesis Methods This table is interactive and can be sorted by clicking on the column headers.

Method	Typical Precursors	Key Process Steps	Advantages	Temperature Range	Reference
Sol-Gel	Metal Alkoxides (TEOS), Metal Salts (nitrates, chlorides)	Hydrolysis, Polycondensation, Gelling, Drying, Calcination	High purity, homogeneity, nanocrystalline products	Low temp gelation, high temp calcination	patsnap.comfrontiersin.org
Co-Precipitation	Soluble Metal Salts (sulfates), Sodium Silicate	Simultaneous precipitation from solution by pH change	Fine & uniform particles, high reactivity	Ambient to <100°C	patsnap.com
Hydrothermal	Metal Salts, Silica Sources	Reaction in aqueous solution under high T & P in a reactor	Crystalline products, particle size/morphology control	150 - 400°C	patsnap.comacs.org

Mechanochemical Activation and Milling

Mechanochemical activation through milling is a pivotal pretreatment method for enhancing the reactivity of magnesium iron silicates. sci-hub.se This process utilizes mechanical energy to induce physical and chemical changes in the material. researchgate.net High-energy milling involves repeated fracturing and cold welding of powder particles, leading to a reduction in mineral grain size, the introduction of structural defects, and the exposure of new, active surfaces for reaction. mdpi.com

Impact of Mechanical Treatment on Reactivity

Mechanical treatment is a critical strategy for increasing the reactivity of silicate minerals. mdpi.com The process significantly enhances the mineral's reactive potential by reducing the average size of crystallites, which in turn increases the surface area and the number of active-reactive sites. researchgate.netmdpi.com This activation is crucial for processes like mineral carbonation.

The intense mechanical energy from milling induces structural defects, modifies the phase composition, reduces crystallite size, and creates internal stresses. researchgate.net These alterations make the mineral more accessible to reactants. researchgate.net For instance, research has shown that mechanical activation can destroy a significant portion of the crystalline structure, producing amorphous material with enhanced leaching potential for magnesium. nerc.ac.uk The increase in dislocation density within the crystal lattice, comparable to that seen under extremely high pressure and temperature conditions, further contributes to heightened reactivity. sci-hub.se

Dry vs. Wet Milling Effects

The choice between dry and wet milling significantly influences the properties of the resulting this compound powder. sci-hub.se The presence or absence of a liquid medium alters the particle breakdown mechanism and final product characteristics. msesupplies.comz-mixer.com

Wet Milling: This technique involves suspending the material in a liquid, such as water or ethanol. msesupplies.com It is generally more effective at producing a finer particle size and a greater increase in specific surface area. sci-hub.se The liquid acts as a lubricant, reducing friction, and as a coolant, dissipating the heat generated during milling. msesupplies.com This method provides precise control over particle size distribution and is ideal for synthesizing nanoparticles. msesupplies.com

Dry Milling: In contrast, dry milling occurs without a liquid medium. While it may result in a larger particle size due to the tendency of fine particles to agglomerate, dry grinding often produces a more reactive material. sci-hub.se This enhanced reactivity is attributed to a higher degree of disordered crystal structure and amorphization. sci-hub.se However, dry milling is generally more energy-efficient as it eliminates the need for pumping and subsequent drying operations. msesupplies.com

Studies have shown that a combination of dry and wet milling can be an effective strategy to achieve a high level of activation while saving energy. sci-hub.se For example, lower water content in wet grinding has been observed to create larger specific surface areas. sci-hub.se

Milling Method	Advantages	Disadvantages	Key Findings
Wet Milling	Finer particle size, higher surface area, better control over particle size distribution. sci-hub.semsesupplies.com	Requires subsequent drying, potentially higher cost. z-mixer.com	Can facilitate chemical reactions and control contamination. msesupplies.com
Dry Milling	More disordered crystal structure, higher reactivity, energy-efficient. sci-hub.semsesupplies.com	Prone to particle agglomeration, less control over particle size. sci-hub.sez-mixer.com	Can be more efficient for high-volume production. z-mixer.com

Fabrication of Specific this compound Phases

The fabrication of this compound extends to the creation of specific phases, including highly sought-after nanocrystalline materials and amorphous glasses, each with unique properties and applications.

Nanocrystalline Material Synthesis

Mechanochemical synthesis is a successful method for producing nanocrystalline magnesium iron silicates directly from oxide precursors. mdpi.com High-energy ball milling can yield olivine-structured nanoparticles with average sizes in the tens of nanometers. mdpi.comdntb.gov.ua

For example, nanocrystalline forsterite (Mg₂SiO₄), a magnesium silicate, has been synthesized by milling mixtures of talc (B1216) and magnesium carbonate or magnesium oxide, followed by annealing. cas.cz This process can produce pure nanocrystalline forsterite with crystallite sizes as small as 40 nm. cas.cz Similarly, nanocrystalline olivine-structured Mg₂SiO₄ and MgCoSiO₄ have been synthesized via mechanochemical methods, achieving average particle sizes of 27 nm and 31 nm, respectively, after 360 minutes of milling. mdpi.com Another study demonstrated the synthesis of nanocrystalline magnesium silicate with a high surface area using a precipitation method involving different surfactants, which influenced the final nanostructure. researchgate.net

Precursors	Synthesis Method	Resulting Phase	Average Particle/Crystallite Size	Reference
MgO and SiO₂ (2:1 molar ratio)	High-energy milling (180 min)	Nanocrystalline Mg₂SiO₄ (>94%)	-	mdpi.com
MgO, CoO, and SiO₂	Mechanochemical milling (360 min)	Nanocrystalline MgCoSiO₄ (>95%)	31 nm	mdpi.com
Talc and Magnesium Carbonate	Ball milling (10 h) and annealing (1000°C)	Nanocrystalline forsterite	40 nm	cas.cz
Talc and Magnesium Oxide	Mechanical activation (5 h) and annealing (1000°C)	Nanocrystalline forsterite	60 nm	cas.cz

Glass Formation and Amorphization Processes

Amorphous magnesium iron silicates, or glasses, are of significant interest. The sol-gel process is a common technique used to synthesize these glasses, allowing for fine control over the composition and morphology. frontiersin.orgaanda.org In this method, precursors like tetraethyl orthosilicate (TEOS) and magnesium salts are polymerized in a liquid phase at low temperatures. frontiersin.orgaanda.org

The inclusion of iron influences the glass structure. At low concentrations, Fe³⁺ ions tend to act as network formers within [FeO₄] tetrahedra. frontiersin.org As the iron concentration increases, a larger portion converts to [FeO₆] octahedra, which act as network modifiers. frontiersin.org The degree of polymerization of the SiO₄ tetrahedra is also affected by the MgO content. aanda.org

Amorphization, the process of creating a disordered, non-crystalline structure, can be achieved through various means. Mechanical milling is one such method, where the intense energy input disrupts the crystal lattice. sci-hub.se Another documented process involves alkali activation of (Na-Mg) aluminosilicate (B74896) glasses, which leads to the formation of an amorphous magnesium silicate (AMS) phase. whiterose.ac.uk This AMS phase is noted to be more depolymerized than magnesium silicate hydrate (B1144303) (M-S-H). whiterose.ac.uk Studies on circumstellar dust shells also reveal the formation of non-stoichiometric amorphous magnesium-iron silicates, indicating that these phases can form through gas-phase condensation in astrophysical environments. aanda.orgbohrium.comarxiv.org

Fundamental Silicate Frameworks

The basic building block of all silicate minerals is the silicon-oxygen tetrahedron, a [SiO₄]⁴⁻ anionic group. The arrangement of these tetrahedra—whether they are isolated or linked to form chains, sheets, or three-dimensional networks—defines the major classes of silicates.

Isolated Tetrahedra (Nesosilicates: Olivine Group)

Nesosilicates, or orthosilicates, are characterized by isolated [SiO₄]⁴⁻ tetrahedra linked by ionic bonds with interstitial cations. ebsco.comalexstrekeisen.it The olivine group, with the general formula (Mg,Fe)₂SiO₄, is the most prominent example of nesosilicates and a major component of the Earth's upper mantle. ebsco.comwikipedia.orggeologyistheway.com

The crystal structure of olivine is orthorhombic (space group Pbnm) and can be visualized as a hexagonal close-packed array of oxygen atoms. wikipedia.org In this arrangement, half of the octahedral sites are occupied by magnesium (Mg²⁺) and iron (Fe²⁺) ions, while one-eighth of the tetrahedral sites are occupied by silicon (Si⁴⁺) ions. wikipedia.org There are two distinct metal sites, M1 and M2, and three distinct oxygen sites. wikipedia.orggeologyistheway.com The M1 site is smaller and more regular, while the M2 site is slightly larger and more distorted. geologyistheway.comresearchgate.net The Fe²⁺ ions show a slight preference for the M1 site. geologyistheway.com

The olivine series represents a complete solid solution between the magnesium end-member, forsterite (Mg₂SiO₄), and the iron end-member, fayalite (Fe₂SiO₄). wikipedia.orggeologyistheway.com The ratio of magnesium to iron influences the mineral's properties, such as melting point and specific gravity. wikipedia.org

Table 1: Crystallographic Data for the Olivine Group

Mineral	Formula	Crystal System	Space Group
Forsterite	Mg₂SiO₄	Orthorhombic	Pbnm
Fayalite	Fe₂SiO₄	Orthorhombic	Pbnm
Olivine	(Mg,Fe)₂SiO₄	Orthorhombic	Pbnm

Chain Silicates (Inosilicates: Pyroxene and Amphibole Groups)

Inosilicates are characterized by silicate tetrahedra linked to form chains. This group is further divided into single-chain silicates (pyroxenes) and double-chain silicates (amphiboles). wikipedia.orgbritannica.combritannica.com

Pyroxenes have a general formula of XY(Si,Al)₂O₆ and consist of single chains of silica tetrahedra, where each tetrahedron shares two oxygen atoms. wikipedia.orgalexstrekeisen.it These chains run parallel to the c-crystallographic axis. britannica.comalexstrekeisen.it The structure also contains two distinct cation sites: the M1 site, which is a regular octahedron, and the M2 site, which is a larger, irregular polyhedron. britannica.comalexstrekeisen.it Pyroxenes can be orthorhombic (orthopyroxenes) or monoclinic (clinopyroxenes). britannica.combritannica.com The magnesium-iron pyroxenes form a solid-solution series between enstatite (Mg₂Si₂O₆) and ferrosilite (Fe₂Si₂O₆), which are orthopyroxenes. geologyistheway.com

Amphiboles are composed of double chains of silica tetrahedra, giving them a basic structural unit of (Si₄O₁₁)⁶⁻. wikipedia.orgtulane.edu Their general chemical formula is more complex than that of pyroxenes and includes essential hydroxyl (OH) or halogen (F, Cl) groups. wikipedia.org Similar to pyroxenes, amphiboles crystallize in both monoclinic and orthorhombic systems. wikipedia.org A key distinguishing feature in hand samples is the cleavage angle: pyroxenes have cleavages at nearly 90 degrees, while amphiboles exhibit cleavage angles of approximately 56 and 124 degrees. wikipedia.orgtulane.edu

Table 2: Comparison of Pyroxene and Amphibole Structures

Feature	Pyroxene Group	Amphibole Group
Silicate Structure	Single chains of tetrahedra	Double chains of tetrahedra
Si:O Ratio	1:3	4:11
Crystal Systems	Orthorhombic, Monoclinic	Orthorhombic, Monoclinic
Cleavage Angles	~87° and 93°	~56° and 124°
Hydroxyl Group	Absent	Present (OH)

Layer Silicates (Phyllosilicates: Clay Minerals, Magnesium Silicate Hydrates)

Phyllosilicates, or sheet silicates, are formed by the sharing of three oxygen atoms in each tetrahedron, creating two-dimensional sheets. wikipedia.orgfiveable.me These sheets are then stacked and bonded together by layers of cations. The structure of phyllosilicates typically consists of tetrahedral sheets (T) and octahedral sheets (O). heartofavalonia.org The octahedral sheets contain cations like aluminum, magnesium, and iron. fiveable.meheartofavalonia.org

Clay minerals are a significant subgroup of phyllosilicates, characterized by their fine-grained nature and the presence of water. wikipedia.org They are hydrous aluminum phyllosilicates that can contain variable amounts of iron and magnesium. wikipedia.org The fundamental structure involves layers of linked silica tetrahedra and alumina (B75360) octahedra. wikipedia.org

Magnesium silicate hydrates (M-S-H) are another important class of phyllosilicates, often with a structure comparable to clay minerals. researchgate.net Their structure consists of tetrahedral silicate layers and octahedral magnesium layers, similar to brucite [Mg(OH)₂]. researchgate.net The arrangement can resemble that of talc or serpentine, depending on the Mg/Si ratio. researchgate.net M-S-H phases often exhibit a disordered, nanometer-sized structure. researchgate.netnih.gov

Framework Silicates (Tectosilicates)

Tectosilicates, or framework silicates, have the most complex structure, where each tetrahedron shares all four of its oxygen atoms with neighboring tetrahedra. galleries.combritannica.com This creates a three-dimensional framework with a silicon-to-oxygen ratio of 1:2. galleries.com While pure silica (SiO₂) in this form is quartz, the substitution of aluminum for silicon is common, leading to a charge imbalance that is neutralized by the incorporation of other cations like potassium, sodium, and calcium. galleries.com While magnesium and iron are not primary components of the most common tectosilicates like quartz and feldspar, some rarer tectosilicates, such as Coombsite, do contain magnesium and iron in their structure. galleries.com

Advanced Structural Elucidation Techniques

The determination of the complex crystal structures of magnesium iron silicates relies on sophisticated analytical methods.

X-ray Diffraction (XRD) and Rietveld Refinement

X-ray diffraction (XRD) is a cornerstone technique for characterizing the crystalline structure of minerals. patsnap.com When X-rays are directed at a crystalline material, they are diffracted by the planes of atoms in the crystal lattice, producing a unique diffraction pattern. This pattern provides information about the crystal's lattice parameters. patsnap.com For magnesium iron silicates, XRD is essential for identifying the specific mineral phase and determining its crystal system. patsnap.com

Rietveld refinement is a powerful analytical method used in conjunction with XRD data. It is a full-profile analysis technique that refines a theoretical crystal structure model until the calculated diffraction pattern matches the observed XRD pattern as closely as possible. This method allows for the precise determination of lattice parameters, atomic positions, and site occupancies of different cations, such as the distribution of Mg²⁺ and Fe²⁺ in the M1 and M2 sites of olivine and pyroxene. researchgate.netresearchgate.net For complex structures like those of magnesium silicate hydrates, which can be poorly crystalline or amorphous, Rietveld refinement helps in quantifying the different phases present. nih.govresearchgate.net Recent advancements, including the use of synchrotron-based X-ray diffraction, have provided even greater detail about the atomic-scale structures and defects within these minerals. patsnap.com

Fourier Transform Infrared Spectroscopy (FTIR)

Fourier Transform Infrared (FTIR) spectroscopy is a crucial analytical technique for probing the structure of this compound. It identifies the vibrational modes of chemical bonds within the material, providing insights into its composition and molecular structure.

In the FTIR spectra of magnesium iron silicates, several characteristic absorption bands are observed. For instance, in flocculent magnesium silicate, bands corresponding to the vibration of Mg–OH have been identified at 3684, 3620, and 673 cm⁻¹. nih.gov Additionally, bands related to O–H (3301 and 1659 cm⁻¹), Si–O–Mg (1022 cm⁻¹), and Si–O (465 cm⁻¹) are also present. nih.gov The presence of a broad band between 3300-3600 cm⁻¹ is typically attributed to the re-absorption of atmospheric water. researchgate.net

Studies on amorphous Mg-Fe silicates show a characteristic 10 μm band due to Si-O stretching modes, a feature at approximately 16 μm, and a rise towards the 20 μm Si-O-Si bending mode band. aanda.org In Fe- and Mg-silicate-hydrates, FTIR spectra have revealed bands at 3676–3684 cm⁻¹, which are assigned to Mg₃–OH stretching vibrations in the octahedral sheet. cambridge.org Broader bands at 3538–3547 cm⁻¹ may indicate Fe³⁺–OH vibrations. cambridge.org The strong bands observed at 1008–1020 cm⁻¹ are also a key feature in the spectra of these materials. cambridge.org

The table below summarizes the characteristic FTIR absorption bands observed in various this compound compounds.

Functional Group	Wavenumber (cm⁻¹)	Reference
Mg-OH	3684, 3620, 673	nih.gov
O-H	3301, 1659	nih.gov
Si-O-Mg	1022	nih.gov
Si-O	465	nih.gov
Si-O-Si	~1040-1110	researchgate.net
Mg₃-OH	3676-3684	cambridge.org
Fe³⁺-OH	3538-3547	cambridge.org

Mössbauer Spectroscopy for Iron Oxidation States and Site Occupancy

Mössbauer spectroscopy is a highly sensitive technique used to determine the oxidation state (Fe²⁺ vs. Fe³⁺) and coordination environment of iron atoms within the crystal lattice of magnesium iron silicates. This information is critical for understanding the redox conditions during mineral formation and the resulting properties of the material.

The isomer shift (IS) and quadrupole splitting (QS) are the primary parameters obtained from Mössbauer spectra. The isomer shift is indicative of the valence state of iron, while quadrupole splitting provides information about the local electronic environment and distortion of the coordination site. cambridge.org

For instance, in studies of silicate glasses, Mössbauer spectroscopy has been used to determine the Fe³⁺/ΣFe ratio by analyzing the relative areas of the Fe³⁺ and Fe²⁺ absorption peaks. scispace.comgeoscienceworld.org In some cases, spectra are collected at cryogenic temperatures (4.2 K) to minimize errors related to differences in the recoil-free fractions of Fe²⁺ and Fe³⁺. scispace.com The average isomer shifts for Fe²⁺ in these glasses are typically in the range of 1.02–1.10 mm/s at room temperature. scispace.com

In the study of Fe- and Mg-bearing clays, Mössbauer spectroscopy has been conducted at both room temperature and 77 K. cambridge.org The spectra are often fitted with multiple doublets to account for iron in different sites and oxidation states. cambridge.org For example, in the analysis of (Mg,Fe)O, spectra have been fitted with two Fe²⁺ doublets and one Fe³⁺ doublet. researchgate.net

Research on synthetic magnesium iron silicates has also employed Mössbauer spectroscopy to confirm the incorporation of Fe³⁺ into the silicate structure. It is a well-established method for determining the Fe³⁺/total Fe ratio in these materials. researchgate.net

The following table presents typical Mössbauer hyperfine parameters for iron in silicate materials.

Iron Species	Isomer Shift (IS) (mm/s)	Quadrupole Splitting (QS) (mm/s)	Temperature	Reference
Fe²⁺	1.02 - 1.10	1.81 - 1.95	Room Temperature	scispace.com
Fe²⁺	1.17 - 1.26	2.02 - 2.07	4.2 K	scispace.com

Electron Microscopy (SEM, TEM) for Morphology and Microstructure

Electron microscopy, including Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), provides high-resolution imaging of the morphology and microstructure of this compound phases. These techniques are indispensable for understanding the physical characteristics of these materials at the micro- and nanoscale.

Scanning Electron Microscopy (SEM) uses a focused beam of electrons to scan the surface of a sample, generating images that reveal surface topography and composition. contractlaboratory.com It is widely used for analyzing the surface morphology of materials. nih.govresearchgate.net For example, SEM images of flocculent magnesium silicate have shown a rough and flocculent morphology. nih.gov In the study of magnesium-doped lithium iron silicate, SEM was used to observe the particle morphology of the synthesized powders. researchgate.net

Transmission Electron Microscopy (TEM) , in contrast, transmits electrons through an ultra-thin sample to create an image of its internal structure. contractlaboratory.com TEM provides much higher resolution than SEM, allowing for the observation of atomic-level details, crystal structures, and defects. contractlaboratory.com It is particularly useful for studying the internal features and crystallography of materials. contractlaboratory.com For instance, TEM has been used to characterize the fibrous structure of this compound hydroxide (palygorskite). patsnap.com High-resolution TEM (HRTEM) combined with in-situ X-ray diffraction has been employed to analyze structural changes and phase transformations in these minerals under various conditions. patsnap.com

Both SEM and TEM are often used in conjunction with other analytical techniques, such as Energy Dispersive X-ray Spectroscopy (EDS), to obtain chemical composition information. cambridge.orgresearchgate.net

X-ray Fluorescence Spectroscopy (XRF) for Elemental Composition

X-ray Fluorescence (XRF) spectroscopy is a non-destructive analytical technique used for determining the elemental composition of materials like this compound. carleton.edu The method involves exciting a sample with X-rays, which causes the atoms within the sample to emit characteristic "fluorescent" X-rays. The energy of these emitted X-rays is unique to each element, allowing for qualitative and quantitative analysis. carleton.edu

XRF is particularly well-suited for the bulk chemical analysis of major elements such as Si, Al, Fe, Mg, Ca, Na, and K, as well as trace elements in rocks and minerals. carleton.edu The technique is widely used in geological sciences due to the relative ease of sample preparation and the stability of the instruments. carleton.edugsj.jp For accurate quantitative analysis, calibration curves are typically generated using standard reference materials. gsj.jp

In the analysis of silicate rocks, samples are often prepared as glass beads by fusing the powdered rock with a flux, such as lithium borate, at a specific dilution ratio (e.g., 1:5 or 1:10). gsj.jpresearchgate.net This process minimizes matrix effects and allows for reliable analysis over a wide range of compositions. gsj.jp XRF has been successfully used to determine the chemical compositions of various magnesium silicate-based catalysts and supports. nih.gov

Brunauer-Emmett-Teller (BET) Analysis for Surface Area

The Brunauer-Emmett-Teller (BET) method is a widely used analytical technique for determining the specific surface area of solid materials. wikipedia.org It is based on the physical adsorption of a gas (typically nitrogen at 77 K) onto the surface of the material. wikipedia.org By measuring the amount of gas adsorbed at different partial pressures, the monolayer capacity can be determined, from which the total surface area is calculated. iitk.ac.in

The BET surface area is a crucial parameter for materials used in catalysis and adsorption, as it directly relates to the number of active sites available for reaction. For synthetic magnesium iron silicates, BET surface areas can be tuned by adjusting synthesis parameters. For example, aqueous co-precipitation methods can yield materials with surface areas in the range of 150–200 m²/g, while hydrothermal synthesis can produce nanocrystals with much higher surface areas of 300–400 m²/g.

The table below shows a comparison of BET surface areas for magnesium silicate materials prepared by different methods.

Synthesis Method	BET Surface Area (m²/g)	Reference
Aqueous Co-precipitation	150 - 200
Hydrothermal Synthesis	300 - 400
Optimized Mg/Si Ratio	79 - 91
Hydrothermal with Freeze-drying	up to 634.63	nih.gov

The porosity and pore size distribution of the material can also be analyzed from the nitrogen adsorption-desorption isotherms. nih.govmdpi.com

Crystal Chemistry and Cation Partitioning

The crystal chemistry of magnesium iron silicates is dominated by the substitution of magnesium (Mg²⁺) and iron (Fe²⁺) ions within the crystal lattice. This phenomenon, known as isomorphic substitution, leads to the formation of solid solutions.

Magnesium-Iron Solid Solutions and Isomorphic Substitution

Magnesium and iron(II) ions have similar ionic radii (0.072 nm for Mg²⁺ and 0.078 nm for Fe²⁺) and the same charge, which allows them to readily substitute for one another in the crystal structures of many silicate minerals. cirad.frwikipedia.org This results in the formation of complete solid solution series between the magnesium-rich and iron-rich end-members. wikipedia.org A classic example is the olivine series, which ranges from forsterite (Mg₂SiO₄) to fayalite (Fe₂SiO₄). wikipedia.org

The extent of Fe²⁺ incorporation into the crystal structure can influence the stability of the mineral. For instance, the incorporation of Fe²⁺ into the octahedral sheets of saponite (B12675438) is thought to stabilize the structure. geoscienceworld.org The concept of solid solution formation is also used to explain the behavior of these minerals in various industrial processes, where the incorporation of iron into a magnesium silicate phase can protect it from oxidation. tappi.org

Isomorphic substitution is a key factor that determines the chemical and physical properties of magnesium iron silicates, making it a central topic in the study of these minerals. mdpi.com

Influence of Iron Oxidation State on Coordination Environments

The oxidation state of iron, whether ferrous (Fe²⁺) or ferric (Fe³⁺), profoundly influences its structural role and coordination environment within this compound lattices. This distinction is critical as it affects numerous physical and chemical properties of the resulting minerals and glasses, including viscosity, density, and phase stability. jpgu.org The different behaviors of Fe²⁺ and Fe³⁺ stem from their distinct ionic radii, charges, and bonding preferences.

Generally, Fe³⁺ acts as a network-forming cation, similar to Si⁴⁺ and Al³⁺, while Fe²⁺ functions as a network-modifying cation. nsf.gov This functional difference is a direct consequence of their preferred coordination environments.

Ferrous Iron (Fe²⁺): In contrast, the larger ionic radius of Fe²⁺ favors higher coordination numbers. It is typically found in distorted five-fold or six-fold (octahedral) coordination environments. jpgu.orgnsf.gov In these roles, Fe²⁺ does not form the primary network but rather modifies it by balancing the charge of the silicate framework, similar to other divalent cations like Mg²⁺ and Ca²⁺. Studies on silicate glasses have shown that the average coordination of Fe²⁺ is around 4.5, with significant fractions in five-fold and contributions from six-fold coordination. nsf.gov It is generally accepted that ferrous iron is largely in octahedral coordination in layer silicates.

The distinction in coordination is also reflected in the iron-oxygen bond lengths. The Fe³⁺-O bond is significantly shorter (approximately 1.86 Å) compared to the Fe²⁺-O bond (approximately 2.07 Å), which is consistent with the smaller size and higher charge density of the ferric ion. nsf.gov Analytical techniques such as Mössbauer spectroscopy and X-ray Absorption Near-Edge Structure (XANES) are crucial for determining the oxidation state and coordination number of iron in these complex silicate structures. jpgu.orgaip.orgelsevierpure.com

Table 1: Coordination Environments of Iron in Silicate Structures This table summarizes the typical coordination numbers and structural roles for ferrous (Fe²⁺) and ferric (Fe³⁺) iron in silicate lattices based on compiled research findings.

Ion	Typical Coordination Number(s)	Structural Role	Average Fe-O Bond Length (Å)
Fe³⁺	4 (Tetrahedral), 5, 6 (Octahedral)	Network Former	~1.86
Fe²⁺	5, 6 (Octahedral)	Network Modifier	~2.07
Data sourced from multiple studies. jpgu.orgnsf.gov

High Pressure and High Temperature Behavior of Magnesium Iron Silicate

Phase Transitions in Deep Earth Analogs

As magnesium iron silicate (B1173343) is subjected to increasing pressure and temperature, it undergoes predictable phase transformations to more compact crystal structures. These transitions are directly correlated with the seismic discontinuities observed at various depths within the Earth's mantle, providing a mineralogical basis for geophysical observations.

In the upper mantle, the dominant form of magnesium iron silicate is olivine (B12688019), with the chemical formula (Mg,Fe)₂SiO₄. wikipedia.org As pressure increases with depth, olivine is no longer stable and transforms into denser polymorphs. At a depth of approximately 410 kilometers, corresponding to the "410-km discontinuity," olivine undergoes a phase transition to wadsleyite (β-(Mg,Fe)₂SiO₄). wikipedia.orgwikipedia.orgmdpi.com Wadsleyite possesses a modified spinel structure and is considered a major constituent of the upper part of the mantle's transition zone. wikipedia.orgmdpi.comutexas.edu

With a further increase in pressure, at a depth of around 520 kilometers, wadsleyite transforms into ringwoodite (γ-(Mg,Fe)₂SiO₄), which has a true spinel structure. wikipedia.orgwikipedia.orgmdpi.com This transformation corresponds to another seismic discontinuity observed at this depth. mdpi.com Both wadsleyite and ringwoodite are significant because they can incorporate water into their crystal structures, suggesting that the mantle's transition zone could be a substantial reservoir of water. wikipedia.orgmdpi.com The transitions from olivine to wadsleyite and then to ringwoodite are key features of the Earth's transition zone, the region between the upper and lower mantle. utexas.edunih.gov

Transition	Initial Phase	Final Phase	Approximate Depth (km)	Associated Discontinuity
Olivine to Wadsleyite	α-(Mg,Fe)₂SiO₄	β-(Mg,Fe)₂SiO₄	410	410-km discontinuity
Wadsleyite to Ringwoodite	β-(Mg,Fe)₂SiO₄	γ-(Mg,Fe)₂SiO₄	520	520-km discontinuity

At the base of the transition zone, at a depth of approximately 660 kilometers, ringwoodite becomes unstable and decomposes into a denser assemblage of bridgmanite ((Mg,Fe)SiO₃ with a perovskite structure) and ferropericlase ((Mg,Fe)O). wikipedia.orgwikipedia.org Bridgmanite is considered the most abundant mineral in the Earth's lower mantle. wikipedia.orgpatsnap.com

Deeper within the mantle, in the D" layer, which is the lowermost 200 kilometers of the mantle just above the core-mantle boundary, bridgmanite undergoes another critical phase transformation. nih.gov Under the immense pressures and high temperatures of this region, bridgmanite transforms into a phase with a CaIrO₃-type structure, known as post-perovskite. nih.govconfex.compnas.org This transformation is believed to be responsible for the seismic discontinuities observed in the D" layer. nih.govconfex.com The kinetics of the bridgmanite to post-perovskite transition are geologically fast, and the coexistence of both phases over a significant depth range can influence the reflection of seismic waves. nih.gov

Recent research has led to the discovery of novel high-pressure phases of this compound, expanding our understanding of the potential mineralogy of planetary interiors. One such discovery is elgoresyite, with the chemical formula (Mg,Fe)₅Si₂O₉, found in a shock-induced melt vein of a meteorite. mdpi.comacs.orgresearchgate.net Elgoresyite has a crystal structure analogous to the high-pressure iron oxide Fe₇O₉ and is thought to be an intermediate phase at pressures characteristic of the transition zone and upper part of the lower mantle. acs.org

The discovery of elgoresyite suggests the possibility of a homologous series of iron-bearing magnesium silicates with structures similar to high-pressure iron oxides. acs.org These novel phases could be significant constituents of iron-rich rocky planetary interiors. acs.orgresearchgate.net Another high-pressure polymorph, poirierite, a dense metastable form of this compound, has also been identified in shocked meteorites. bohrium.com

Influence of Iron Content on High-Pressure Stability

The presence of iron in the magnesium silicate system significantly influences the stability fields and transition pressures of its various polymorphs. Increasing the iron content can enhance the solubility of FeSiO₃ in both bridgmanite and post-perovskite phases at high pressures. pnas.orgresearchgate.net However, the effect of iron on the post-perovskite phase transition is complex and can be competing. While some studies suggest that iron stabilizes post-perovskite at lower pressures, others indicate that ferrous iron may stabilize perovskite to higher pressures. princeton.edu

In the olivine-wadsleyite-ringwoodite system, a higher iron content can cause olivine to transform directly into ringwoodite, bypassing the wadsleyite phase. mdpi.com The partitioning of iron between coexisting mineral phases, such as bridgmanite and ferropericlase, is also a critical factor. utexas.edumq.edu.augeoscienceworld.org Experimental and observational data from natural diamond inclusions show that the iron partitioning coefficient can vary, suggesting a chemically heterogeneous lower mantle. utexas.edumq.edu.augeoscienceworld.org

Phase	Effect of Increased Iron Content	Reference
Bridgmanite (Perovskite)	Increased solubility of FeSiO₃. pnas.orgresearchgate.net May be stabilized to higher pressures by ferrous iron. princeton.edu	pnas.org, researchgate.net, princeton.edu
Post-Perovskite	Increased solubility of FeSiO₃. pnas.orgresearchgate.net Stability may be expanded to lower pressures. princeton.edu	pnas.org, researchgate.net, princeton.edu
Wadsleyite	May be bypassed in favor of direct olivine to ringwoodite transformation at higher iron concentrations. mdpi.com	mdpi.com

High-Pressure Crystal Chemistry and Site Partitioning Dynamics

The crystal chemistry of magnesium iron silicates under high pressure involves changes in coordination numbers and the distribution of magnesium and iron cations among different crystallographic sites. In ringwoodite, for instance, both magnesium and iron cations can occupy tetrahedral and octahedral sites. utexas.edu High-pressure studies have shown that Fe²⁺ in ringwoodite can undergo a high-spin to low-spin transition at pressures between 45 and 70 GPa. utexas.edu

In the lower mantle, the partitioning of iron between bridgmanite and ferropericlase is a key aspect of high-pressure crystal chemistry. utexas.edumq.edu.augeoscienceworld.org Natural samples from diamond inclusions indicate that iron in bridgmanite is primarily ferrous (Fe²⁺) substituting for Mg²⁺ in the A-site. utexas.edumq.edu.augeoscienceworld.org In contrast, ferropericlase can accommodate both ferrous and a smaller amount of ferric (Fe³⁺) iron. utexas.edumq.edu.augeoscienceworld.org The partitioning coefficient of iron between these two phases is not constant and appears to increase with depth, suggesting an increase in the iron content of the lower mantle with depth. utexas.edumq.edu.augeoscienceworld.org The presence of other elements, like aluminum, can also influence the site occupancy and valence state of iron in bridgmanite.

Implications for Earth's Deep Interior (Mantle and Core-Mantle Boundary)

The high-pressure and high-temperature behavior of this compound has profound implications for our understanding of the Earth's deep interior. The phase transitions in this system are directly responsible for the major seismic discontinuities that define the boundaries between the upper mantle, transition zone, and lower mantle. mdpi.compatsnap.com

The transformation of bridgmanite to post-perovskite is particularly significant for the dynamics of the D" layer at the core-mantle boundary. nih.govconfex.com This transition can explain many of the observed seismic anisotropies and heterogeneities in this region, which acts as a thermal and chemical boundary layer for mantle convection. nih.gov The presence of partial melt, potentially involving magnesium silicate perovskite, has been proposed to explain the ultra-low velocity zones found at the core-mantle boundary. caltech.edu

Furthermore, the ability of high-pressure polymorphs like wadsleyite and ringwoodite to store water has significant implications for the Earth's deep water cycle, potentially holding a volume of water comparable to or exceeding that of the world's oceans. wikipedia.orgmdpi.compatsnap.com The release of this water through phase transformations can influence mantle rheology, melting, and volcanism. patsnap.compatsnap.com The partitioning of iron in the lower mantle, as revealed by the study of magnesium iron silicates, points towards a chemically heterogeneous lower mantle, which can affect mantle convection and the thermal evolution of the planet. utexas.edumq.edu.augeoscienceworld.org

Reactivity and Dissolution Mechanisms of Magnesium Iron Silicate

Surface Alteration Layer Formation

A primary characteristic of the dissolution of magnesium iron silicate (B1173343) minerals, such as olivine (B12688019), is the formation of a silica-rich surface alteration layer (SAL). utwente.nlutwente.nl This layer, often amorphous, becomes enriched in silicon and depleted in magnesium and iron as the mineral dissolves. frontiersin.org The development of this SAL is a critical factor in the reactivity of the mineral, as it can act as a passivating layer, creating a barrier that slows down the exchange of ions between the mineral surface and the surrounding solution. utwente.nlutwente.nlresearchgate.net This passivation can handicap the effective carbonation of the primary silicate minerals by limiting fluid access to the unreacted surface. frontiersin.orgresearchgate.net Studies have shown that even thin altered layers, on the order of 30-70 nanometers, can reduce the dissolution rate by an order of magnitude. researchgate.net The nature and permeability of this layer depend on factors such as the mineral's structure, its chemical composition, and the specific conditions of the reaction environment. frontiersin.org

Two primary mechanisms have been proposed to explain the formation of the silica-rich surface layer: leaching and reprecipitation. utwente.nlutwente.nl

Leaching: This mechanism suggests that more soluble elements, primarily magnesium and iron cations, are selectively leached from the mineral's crystal lattice, leaving behind a residual, silicon-enriched framework. This process involves the breaking of weaker metal-oxygen bonds, liberating the cations into the solution. geologyscience.ru

Reprecipitation: This alternative or complementary mechanism proposes that the initial dissolution of the silicate is congruent (all components dissolve proportionally), but the solution quickly becomes supersaturated with respect to a secondary, less soluble silica (B1680970) phase. This leads to the precipitation of an amorphous silica layer back onto the mineral's surface. utwente.nlutwente.nl

Both mechanisms likely contribute to the formation of the altered layer, with their relative importance depending on the specific geochemical conditions.

Dissolution Kinetics in Aqueous Environments

The rate at which magnesium iron silicate dissolves is governed by several factors, most notably the pH of the solution and the presence of other chemical species that can interact with the mineral surface or the dissolved ions.

The dissolution rate of magnesium iron silicates is highly dependent on pH. Research on minerals like olivine and enstatite consistently shows that dissolution rates increase significantly with decreasing pH (i.e., in more acidic conditions). geologyscience.rustanford.edu For instance, the dissolution rates of many silicates decrease monotonically with increasing pH up to a certain point, after which they may become pH-independent. geologyscience.ru

During dissolution, the release of cations can be non-stoichiometric, especially in the initial phases and under acidic conditions. geologyscience.rumdpi.com Studies have observed a preferential initial release of magnesium and iron relative to silicon. geologyscience.rumdpi.com This incongruent dissolution contributes to the formation of the silica-rich surface layer. Over time, the dissolution may approach a steady state where the release of elements becomes stoichiometric. geologyscience.ru

Table 1: Effect of pH on Olivine Dissolution

pH Condition	Relative Dissolution Rate	Observation
Acidic (pH < 4)	High	Dissolution is rapid; often non-stoichiometric release of Mg and Fe. geologyscience.ruresearchgate.net
Near-Neutral	Low	Dissolution rate is at a minimum. geologyscience.ru
Basic (pH > 10)	Increases from neutral	Dissolution can be significant, sometimes showing preferential Si release. geologyscience.ruresearchgate.net

This table provides a generalized summary based on cited research.

To overcome the passivating effect of the silica layer and enhance dissolution rates, various additives and scavengers have been investigated. utwente.nlutwente.nl These substances are intended to either facilitate the detachment of ions from the mineral surface or prevent the reprecipitation of the silica layer. utwente.nlutwente.nl

Organic ligands, such as citrate (B86180) and acetate, have been tested for their ability to increase the dissolution rate prior to the formation of a passivating layer. researchgate.net The presence of certain ligands can enhance the release of cations like aluminum and iron from silicate structures. mdpi.com For example, studies on magnesium silicate hydrate (B1144303) (M-S-H) formation, relevant to cement chemistry, have explored additives like phosphate (B84403) and carbonate. uni-konstanz.de These anionic additives can form complexes with Mg²⁺ ions, which may influence nucleation and growth processes. uni-konstanz.de While some additives like citrate can slow the growth of new phases, others like phosphate and carbonate show promise by having minimal negative effects while potentially promoting the initial dissolution. uni-konstanz.de

Table 2: Investigated Additives and Their Effects on Magnesium Silicate Dissolution

Additive	Potential Effect	Reference
Organic Ligands (e.g., citrate, acetate)	Can increase the initial dissolution rate by complexing with cations.	researchgate.net
Anion "Scavengers"	Facilitate ion detachment and/or hinder reprecipitation of silica.	utwente.nlutwente.nl
Phosphate, Carbonate	May promote dissolution by complexing Mg²⁺ without significantly hindering desired secondary phase formation.	uni-konstanz.de

This table summarizes findings from studies on various silicate minerals.

Carbonation Reactions for Carbon Dioxide Sequestration

A significant application of the reactivity of this compound is in mineral carbonation for the long-term sequestration of carbon dioxide (CO₂). patsnap.comchalmers.se This process mimics natural geological weathering but at an accelerated rate.

The process can be summarized by the following simplified reactions for olivine (a type of this compound):

Dissolution: (Mg,Fe)₂SiO₄ (s) + 4H⁺ (aq) → 2(Mg,Fe)²⁺ (aq) + H₄SiO₄ (aq)

Carbonation: 2(Mg,Fe)²⁺ (aq) + 2CO₃²⁻ (aq) → 2(Mg,Fe)CO₃ (s)

This can be carried out via two main approaches:

Ex-situ carbonation: This involves mining the silicate minerals and reacting them with CO₂ in an industrial facility under optimized conditions, typically elevated temperature and pressure, to achieve high conversion efficiency in a short time. osti.govmdpi.com

In-situ carbonation: This method involves injecting CO₂ into underground geological formations rich in this compound minerals, where the carbonation reaction occurs over longer timescales. google.commdpi.com

Research focuses on optimizing the reaction kinetics, as the natural process is very slow. This includes pre-treatment of the minerals (e.g., heat activation), increasing the reaction pressure and temperature, and reducing particle size to increase surface area. osti.govmdpi.com The formation of the passivating silica layer remains a key challenge in making this technology economically viable on a large scale. frontiersin.orgresearchgate.net

Mineralization Pathways and Efficiency

Mineralization of this compound primarily involves its reaction with carbon dioxide (CO2) to form stable carbonate minerals, a process known as carbonation. This process can occur through two main pathways: in situ and ex situ mineralization.

In situ mineralization involves injecting CO2 into underground geological formations rich in this compound minerals. rsc.org Here, the reaction occurs naturally over geological timescales, with the rock's porosity and the presence of water influencing the rate and extent of carbonation. rsc.org A significant challenge with in situ mineralization is the potential for pore space clogging due to the precipitation of carbonate minerals, which can impede further reaction. rsc.org

Ex situ mineralization involves mining the minerals and reacting them with CO2 in a controlled industrial setting, such as a reactor. rsc.org This approach allows for the optimization of reaction conditions to maximize efficiency. rsc.org

The efficiency of carbonation is influenced by several factors, including temperature, CO2 pressure, particle size, and the presence of additives. researchgate.netcore.ac.uk Research has shown that near-complete conversion of magnesium silicate minerals like olivine to carbonates can be achieved within hours at temperatures between 150-200°C and high CO2 partial pressures. nih.gov However, the formation of a silica-rich passivation layer on the mineral surface can inhibit the reaction rate by limiting the diffusion of reactants. mdpi.comresearchgate.net

The efficiency of mineralization is also dependent on the specific mineral composition. For instance, serpentine (B99607), a hydrated magnesium silicate, is more abundant but generally less reactive than olivine. core.ac.uk The presence of iron in the silicate structure can also influence reactivity. researchgate.net

Table 1: Factors Affecting this compound Carbonation Efficiency

Factor	Effect on Efficiency	References
Temperature	Increases up to an optimum (e.g., ~185°C for olivine), then decreases.	core.ac.uk
CO₂ Pressure	Higher pressure generally increases reaction rates and extent.	core.ac.uk
Particle Size	Smaller particle sizes lead to higher surface area and faster reaction.	researchgate.netmdpi.com
Additives	Can enhance dissolution and carbonation rates.	mdpi.com
Passivation Layer	Formation of a silica layer can inhibit further reaction.	mdpi.comresearchgate.net

Enhancement Strategies for Carbonation Rate

To overcome the naturally slow reaction kinetics of this compound carbonation, several enhancement strategies have been developed:

Mechanical Activation: Grinding and milling the minerals to reduce particle size is a primary strategy to increase the reactive surface area. researchgate.netresearchgate.net Ultrafine grinding can also create a more disordered crystal structure, which is more reactive. scispace.com Wet grinding has been found to be more energy-efficient than dry grinding. researchgate.net

Thermal Activation: Heat treatment, particularly for serpentine, can dehydroxylate the mineral, creating a more amorphous and reactive phase. frontiersin.org However, excessively high temperatures can lead to recrystallization and reduced reactivity. frontiersin.org

Chemical Activation: The use of additives can significantly accelerate the carbonation rate.

Acids: Acids can be used to leach magnesium and iron from the silicate structure, making them more available for carbonation. nih.gov

Bicarbonates and Salts: Solutions of sodium bicarbonate (NaHCO3) and sodium chloride (NaCl) have been shown to enhance the carbonation rate of olivine. core.ac.ukmdpi.com NaHCO3 increases the availability of carbonate ions for the reaction. core.ac.uk

Organic Acids: Some research has explored the use of organic acids, which can be more effective than water at breaking the Mg-O-Si bonds. geoscienceworld.org

Attrition-Based Methods: A significant breakthrough in overcoming the passivation issue is the use of simultaneous attrition and carbonation in a stirred bead mill. frontiersin.orgbohrium.com This process continuously removes the silica-rich byproduct layer from the mineral surface, exposing fresh reactive material and leading to high carbonation rates even at lower pressures. frontiersin.orgbohrium.com

Table 2: Enhancement Strategies for this compound Carbonation

Strategy	Mechanism	Key Findings	References
Mechanical Activation	Increases surface area and creates crystal defects.	Wet grinding is more energy-efficient.	researchgate.netresearchgate.net
Thermal Activation	Dehydroxylation of serpentine increases reactivity.	Optimal temperature is crucial to avoid recrystallization.	frontiersin.org
Chemical Activation	Increases dissolution of Mg and Fe.	NaHCO₃ significantly improves carbonation rates.	core.ac.uknih.govmdpi.com
Attrition/Carbonation	Continuous removal of the passivation layer.	Synergy between attrition and carbonation leads to high yields.	frontiersin.orgbohrium.com

Iron Oxidation and Reduction Dynamics

The iron within magnesium iron silicates can exist in two primary oxidation states: ferrous (Fe²⁺) and ferric (Fe³⁺). The ratio of these two states is a critical parameter that influences the mineral's physical and chemical properties and is, in turn, affected by environmental conditions.

The oxidation state of iron in silicate melts is primarily driven by temperature, oxygen fugacity (a measure of the reactive oxygen content), and the chemical composition of the melt. minsocam.org Generally, an increase in temperature or a decrease in oxygen fugacity favors the reduction of Fe³⁺ to Fe²⁺. minsocam.org

During the alteration of magnesium iron silicates, such as the serpentinization of olivine, the oxidation of Fe²⁺ to Fe³⁺ is a key process. whoi.edumdpi.com This oxidation is often coupled with the reduction of water, leading to the production of hydrogen gas (H₂). whoi.edumdpi.com The partitioning of iron between different secondary minerals, such as serpentine and magnetite, and its oxidation state within these minerals are sensitive to temperature and the water-to-rock ratio. whoi.eduresearchgate.net For instance, at temperatures below 330°C, the formation of brucite alongside serpentine and magnetite facilitates hydrogen generation. whoi.edu

Under the extreme pressures of the Earth's deep mantle, a process known as redox disproportionation of Fe²⁺ can occur. spring8.or.jp This reaction involves the conversion of Fe²⁺ into Fe³⁺ and metallic iron (Fe⁰): 3Fe²⁺ → 2Fe³⁺ + Fe⁰. spring8.or.jp This has significant implications for the oxidation state of the mantle. spring8.or.jp

The Fe²⁺/Fe³⁺ ratio can be determined using various analytical techniques, including Mössbauer spectroscopy and X-ray Absorption Near-Edge Structure (XANES) spectroscopy. minsocam.orggeoscienceworld.org

Table 3: Factors Influencing Iron Oxidation State in Magnesium Iron Silicates

Factor	Influence on Fe²⁺/Fe³⁺ Ratio	Key Processes	References
Temperature	Higher temperatures generally favor Fe²⁺.	Affects redox equilibria in melts and solids.	minsocam.org
Oxygen Fugacity	Higher oxygen fugacity favors Fe³⁺.	Controls the availability of oxygen for oxidation reactions.	minsocam.org
Pressure	High pressure can lead to Fe²⁺ disproportionation.	3Fe²⁺ → 2Fe³⁺ + Fe⁰	spring8.or.jp
Water-to-Rock Ratio	Influences mineral assemblages and Fe partitioning during alteration.	Serpentinization and magnetite formation.	whoi.edu

Bioweathering Phenomena and Textural Changes

This compound minerals are subject to bioweathering, a process where microorganisms induce the breakdown of rocks and minerals. This biological activity leads to distinct textural changes on the mineral surfaces.

Studies have revealed that the weathering of olivine and pyroxene (B1172478) by microorganisms can result in the formation of long, narrow tunnels and larger, irregular galleries. nih.gov These features, typically 1-3 micrometers in diameter and up to 100 micrometers long, are considered to be consistent with biological activity and are often associated with clay mineral by-products and nucleic acids. nih.gov

Fungi play a significant role in the bioweathering of silicates. geoscienceworld.org They can produce organic acids (like oxalic and citric acid) and siderophores (iron-chelating compounds) that actively break down the mineral structure. geoscienceworld.orgresearchgate.net For example, fungi that produce siderophores have been shown to create pits and etch microfractures on the surfaces of olivine. geoscienceworld.org The release of CO₂ during fungal respiration can also contribute to the chemical weathering of these minerals through carbonic acid attack. geoscienceworld.org

At the nanoscale, the interface between microorganisms and minerals reveals complex microenvironments. pnas.orgpnas.org Research on pyroxene colonized by filamentous microorganisms has shown the formation of an amorphous, aluminum-rich layer directly beneath the organism, along with uniquely shaped calcium carbonates associated with polysaccharides. pnas.orgpnas.org These observations confirm that microorganisms create localized chemical conditions that are different from the bulk environment, leading to unique weathering products and textures. pnas.orgpnas.org These microbially mediated reactions can enhance the dissolution of pyroxene and lead to the sequestration of atmospheric CO₂ through the formation of carbonates. pnas.org

Table 4: Characteristics of Bioweathering on this compound

Feature	Description	Associated Microorganisms/Processes	References
Tunnels and Galleries	Long, narrow channels (1-3 µm diameter) and irregular cavities.	General microbial activity.	nih.gov
Pitting and Etching	Small depressions and microfractures on the mineral surface.	Siderophore-producing fungi.	geoscienceworld.org
Amorphous Layers	Formation of non-crystalline layers (e.g., Al-rich).	Filamentous microorganisms creating unique microenvironments.	pnas.orgpnas.org
Secondary Minerals	Formation of clay minerals and carbonates.	Byproducts of microbial dissolution and precipitation.	nih.govpnas.org

Computational and Theoretical Studies of Magnesium Iron Silicate

Atomistic Simulation Techniques

Atomistic simulations, which model the interactions between individual atoms, have been pivotal in understanding the crystal chemistry of magnesium iron silicate (B1173343). These methods use potential functions to describe the total energy of a system in terms of the positions of its atoms, encompassing ionic, covalent, and van der Waals forces. ucl.ac.uk

A key question in the study of (Mg,Fe)SiO₃ perovskite, the dominant mineral in the Earth's lower mantle, is how iron (Fe) incorporates into its crystal structure. Atomistic computer simulations have been employed to investigate the site partitioning of iron within the perovskite lattice. ucl.ac.ukucl.ac.uk Early research proposed that iron might substitute for silicon (Si) on the octahedral site, with the displaced silicon occupying the larger 8-12 fold coordinated site normally held by magnesium (Mg). ucl.ac.uk However, simulation calculations have predicted this scenario to be extremely unlikely. ucl.ac.ukucl.ac.uk Instead, these computational studies consistently predict that the most energetically favorable mechanism for iron incorporation is the direct substitution of ferrous iron (Fe²⁺) for Mg²⁺ on the 8-12 fold coordinated A-site. ucl.ac.ukucl.ac.uk

Building on site partitioning predictions, atomistic simulations have quantified the energetics of various substitution mechanisms. The direct exchange of Fe²⁺ for Mg²⁺ is consistently identified as the most favorable substitution reaction. ucl.ac.ukucl.ac.uk

The role of other elements, such as aluminum (Al), in facilitating iron substitution has also been explored. An atomistic computer simulation study focusing on the incorporation of ferric iron (Fe³⁺) found that substitution is significantly influenced by the presence of aluminum. minsocam.org The calculations showed that it is energetically preferential by 1 to 2 eV for an Fe³⁺ ion to substitute into an Mg site if it is charge-balanced by an Al³⁺ ion substituting into a neighboring Si site. minsocam.org This coupled substitution is favored because it is energetically unfavorable for aluminum to enter the dodecahedral Mg-site. minsocam.org

Furthermore, simulations using classical potentials have shown that the substitution of iron onto grain boundaries in magnesium silicate perovskite is energetically more favorable than iron substitution within the bulk crystal structure. geoscienceworld.orgschweizerbart.dekent.ac.uk This finding is supported by experimental observations from transmission electron microscopy (TEM), which show a consistent enrichment of iron at grain boundaries in well-equilibrated perovskite samples. geoscienceworld.orgschweizerbart.dekent.ac.uk

Substitution Mechanism	Finding
Fe²⁺ for Mg²⁺	Predicted to be the most energetically favorable direct substitution. ucl.ac.ukucl.ac.uk
Fe³⁺ and Al³⁺ Coupled Substitution	Favorable for Fe³⁺ to enter the Mg-site when charge-balanced by Al³⁺ in an adjacent Si-site. minsocam.org
Iron at Grain Boundaries	Energetically favorable over substitution into the bulk perovskite structure. geoscienceworld.orgschweizerbart.de

Density Functional Theory (DFT) and Ab Initio Calculations

First-principles calculations, particularly those based on Density Functional Theory (DFT), provide a quantum-mechanical framework for investigating the electronic structure and thermodynamic properties of materials without empirical parameters. oup.comustc.edu.cn These methods have been crucial for understanding phase stability and the behavior of iron under high pressure.

DFT calculations are used to determine the relative stability of different mineral phases and crystal structures by comparing their enthalpies at various pressures and temperatures. For instance, the static enthalpy of iron-bearing perovskite has been calculated across a pressure range of 0-150 GPa to assess the stability of different iron spin states. oup.com By comparing the enthalpies of formation for different configurations, researchers can predict phase transition pressures. aps.org

These calculations have been extended to investigate the phase boundary between the perovskite (Pv) and post-perovskite (PPv) phases of MgSiO₃. oup.comosti.gov By computing the Gibbs free enthalpy, the transition pressure between these two phases in an (Mg₀.₉₃₇₅Fe₀.₀₆₂₅)SiO₃ composition was clarified. oup.com The results indicated that ferrous iron decreases the pressure of the phase transition. oup.com More advanced techniques like Quantum Monte Carlo (QMC) have been used alongside DFT to derive equations of state and calculate the Helmholtz free energies, leading to a Pv-PPv phase boundary consistent with experimental data. osti.gov

Computational Method	Application	Key Finding
DFT (LSDA+U)	Investigated the stable spin state of ferrous iron in perovskite.	Low-spin ferrous iron is unstable at lower mantle pressure conditions. oup.com
DFT	Computed enthalpy of formation for different spin states of iron in MgO.	Predicted a high-spin to low-spin transition at approximately 20 GPa for low iron concentrations. aps.org
QMC and DFT	Calculated equations of state and Helmholtz free energies for MgSiO₃ Pv and PPv.	Derived a Pv-PPv phase boundary in good agreement with experimental results. osti.gov
DFT (GGA)	Investigated stable phases in the Fe-Mg system at terapascal pressures.	Identified several stable and metastable compounds, with stability dependent on pressure. aps.org

One of the most significant discoveries in lower mantle mineral physics has been the pressure-induced electronic spin transition of iron. utexas.edugeoscienceworld.org At low pressures, the 3d electrons of iron align according to Hund's rule, resulting in a high-spin (HS) state. ustc.edu.cn With increasing pressure, the crystal field splitting energy increases, which can cause the electrons to pair up in lower-energy orbitals, leading to a low-spin (LS) state. geoscienceworld.org This transition has profound implications for the physical and chemical properties of mantle minerals. utexas.edu

DFT calculations, often augmented with a Hubbard U term (DFT+U) to better account for strong electronic correlations in iron, have been extensively used to study this phenomenon. oup.comustc.edu.cn Theoretical calculations on silicate perovskite have shown that while Fe²⁺ may remain in the high-spin state under lower-mantle pressures, Fe³⁺ located at the Mg site is likely to undergo a spin transition. utexas.edu However, there is ongoing debate, as other theoretical studies suggest that Fe²⁺ also undergoes a spin transition at very high pressures (130-145 GPa). utexas.edu

Calculations show that the spin transition pressure itself is sensitive to the computational method used; for example, the Generalized Gradient Approximation (GGA) generally predicts higher transition pressures than the Local Density Approximation (LDA) by about 50 GPa. geoscienceworld.org Studies have also investigated the possibility of a metastable intermediate spin (IS) state for Fe²⁺, in addition to the high and low spin states. aps.org

Iron Species	Site	Spin Transition Behavior (from theoretical studies)
Fe²⁺	Mg-site	Remains in high-spin state through much of the lower mantle, though some studies predict a transition at very high pressures. oup.comutexas.edu
Fe³⁺	Mg-site	Undergoes a high-spin to low-spin transition at high pressure. utexas.edu

Molecular Dynamics Simulations for Structural Dynamics

Molecular dynamics (MD) simulations provide a powerful approach for studying the structural and dynamic properties of materials like magnesium iron silicate at an atomic scale. patsnap.com By simulating the movement of atoms over time, MD can reveal how the material behaves under various temperature and pressure conditions, offering insights into deformation mechanisms, phase transitions, and transport properties. patsnap.com

Advanced MD techniques, such as ab initio molecular dynamics (AIMD), where forces are calculated on-the-fly from first-principles electronic structure calculations, are used to model complex phenomena. patsnap.com These simulations have been employed to investigate proton diffusion pathways in hydrous magnesium iron silicates and the role of iron in enhancing ionic conductivity. patsnap.com

Classical MD simulations, which use pre-defined interatomic potentials, are used to study larger systems and longer timescales. researchgate.netacs.org For example, MD has been used to model metal-silicate partitioning by simulating a two-phase system of liquid iron and silicate at high pressures and temperatures. osu.edu These simulations help predict the distribution of elements like silicon, magnesium, and oxygen between a planet's core and mantle, which is crucial for understanding planetary formation and structure. osu.edu

Thermodynamic Modeling of Phase Relationships

Thermodynamic modeling is a powerful tool for predicting and understanding the phase relationships of this compound, (Mg,Fe)₂SiO₄, under a wide range of conditions. By integrating experimental data with thermodynamic principles, researchers can construct phase diagrams and calculate the properties of individual phases, which is crucial for applications in geochemistry, materials science, and planetary science.

At the core of this modeling is the Gibbs free energy, which is a function of temperature, pressure, and composition. The stable phase assemblage at any given condition is the one that minimizes the total Gibbs free energy of the system. Computational methods, most notably the CALPHAD (Calculation of Phase Diagrams) approach, are widely used to perform these calculations for complex multicomponent systems. chimicatechnoacta.ruosti.gov The CALPHAD method relies on databases of thermodynamic properties for individual phases, which are developed through critical evaluation and optimization of all available experimental and theoretical data. chimicatechnoacta.rujst.go.jp

Models for the liquid phase, or silicate melts, often employ a modified quasichemical model, which can account for the properties of ordered solutions and predict the behavior of multicomponent melts from binary system data. jst.go.jpsci-hub.st For solid solutions like olivine (B12688019) and pyroxene (B1172478), the compound energy formalism is frequently used to describe the Gibbs energy. sci-hub.st

Detailed Research Findings

Research into the thermodynamic properties of the MgO-"FeO"-SiO₂ system has yielded detailed insights into the behavior of its constituent phases. Experimental studies determining the compositions of coexisting solid-solution phases at various temperatures have been fundamental to developing and refining these models. minsocam.orggeoscienceworld.org

A key finding is the difference in thermodynamic behavior between the two major solid solutions:

Olivine Solid Solution ((Mg,Fe)₂SiO₄): This solution exhibits a moderate positive deviation from ideal behavior in its activity-composition relationship. minsocam.orggeoscienceworld.org This non-ideality is an important factor in modeling the distribution of magnesium and iron between olivine and other coexisting phases.

Pyroxene Solid Solution ((Mg,Fe)SiO₃): In contrast, the pyroxene solid solution is considered to be practically ideal in its activity-composition relation at high temperatures. minsocam.orggeoscienceworld.org

Thermodynamic modeling allows for the calculation of phase diagrams that illustrate the stability fields of different mineral assemblages as a function of temperature, pressure, and composition. For example, at low oxygen fugacities, modeling can predict the equilibrium between olivine, pyroxene, and a metallic iron phase. ens-lyon.fr For magnesium-rich compositions, the destabilization of olivine under reducing conditions tends to form pyroxene-metal assemblages. ens-lyon.fr

Advanced computational studies using first-principles calculations provide thermodynamic data for phases under extreme conditions, such as those in the Earth's lower mantle. These studies have been used to investigate the properties of (Mg,Fe)SiO₃ perovskite, including its equation of state and the phase boundary with its high-pressure polymorph, post-perovskite. oup.com

The following tables present data derived from thermodynamic modeling and experimental phase equilibria studies.

Interactive Data Table: Compositions of Coexisting Olivine and Pyroxene

This table shows the mole fractions of the fayalite (Fe₂SiO₄) component in olivine and the ferrosilite (FeSiO₃) component in pyroxene that coexist in equilibrium at a specific temperature and oxygen partial pressure. This data is essential for calibrating thermodynamic models of phase distribution.

Temperature (°C)	Gas Ratio (CO₂/H₂)	Olivine (Mole Fraction Fe₂SiO₄)	Pyroxene (Mole Fraction FeSiO₃)
1250	1.05	0.400	0.200
1200	1.05	0.490	0.260
1150	1.05	0.595	0.330

Data sourced from equilibrium measurements in the MgO-“FeO”-SiO₂ system. minsocam.org

Interactive Data Table: Calculated Thermodynamic Parameters for End-Member Phases

Thermodynamic models rely on accurate data for the pure end-member compounds of a solid solution. This table provides standard enthalpy and entropy values for key magnesium and iron silicate end-members.

Compound Name	Formula	Enthalpy (ΔH⁰) (kJ/mol)	Entropy (S⁰) (J/mol·K)
Forsterite	Mg₂SiO₄	-2171.9	95.2
Fayalite	Fe₂SiO₄	-1478.2	147.7
Enstatite	MgSiO₃	-1548.9	67.8
Ferrosilite	FeSiO₃	-1207.9	91.6

Note: These are representative values from thermodynamic compilations; slight variations exist between different databases. ens-lyon.fr

Advanced Applications and Material Science Perspectives of Magnesium Iron Silicate

Refractory Materials in High-Temperature Metallurgy

Magnesium iron silicate (B1173343) is a key component in the production of refractory materials, which are essential for industries that rely on high-temperature processes, such as metallurgy. Its high melting point and resistance to chemical degradation make it an ideal candidate for lining furnaces, kilns, and reactors. factorycart.co.uk

One of the primary forms of magnesium iron silicate used in refractories is forsterite (Mg₂SiO₄), often found in the mineral olivine (B12688019), which also contains iron. researchgate.netsibelco.com Forsterite-based refractories are valued for their high refractoriness, low thermal conductivity, and excellent resistance to basic slags, which are common in steelmaking. factorycart.co.ukresearchgate.net The presence of iron in the silicate structure can influence the refractory's properties. For instance, enriching low-iron magnesian olivine with magnesia (MgO) is a method used to produce high-quality forsterite refractories. researchgate.net This process converts accessory minerals like talc (B1216) and serpentine (B99607) into forsterite, preventing the formation of low-melting-point bonds that would otherwise compromise the material's performance under high-temperature loads. researchgate.net

The effectiveness of this compound as a refractory material is also linked to its thermal stability. At temperatures exceeding 1200°C, it undergoes incongruent melting, a process where it decomposes into separate solid and gaseous phases. The specific decomposition products and the temperature at which this occurs are influenced by factors such as the oxygen fugacity of the environment.

In metalworking, this compound also acts as a flux, aiding in the removal of impurities during metal extraction and refining. Its ability to form a stable barrier between the molten metal and the furnace lining protects the integrity of the equipment and enhances the efficiency of the metallurgical process. factorycart.co.uk

Table 1: Properties of this compound Relevant to Refractory Applications

Property	Description	Significance in Metallurgy
High Melting Point	Can withstand temperatures of approximately 1800°C. factorycart.co.uk	Essential for containing molten metals and withstanding the extreme heat of furnaces and kilns. factorycart.co.uk
Chemical Stability	Resistant to corrosion from basic slags and molten metals. factorycart.co.uk	Prevents degradation of the refractory lining, ensuring longer service life and preventing contamination of the metal. factorycart.co.uk
Low Thermal Conductivity	Acts as an excellent insulator at high temperatures. researchgate.net	Reduces heat loss from furnaces, improving energy efficiency.
Thermal Shock Resistance	Can withstand rapid changes in temperature without cracking or spalling. ustb.edu.cn	Important for processes involving cyclical heating and cooling.

Catalytic Support Systems

The utility of this compound extends into the realm of catalysis, where it serves as a robust support for metallic catalysts. Its high surface area and porous structure provide an ideal platform for dispersing active metal particles, enhancing their catalytic activity and stability. patsnap.com

Role in Depolymerization Processes (e.g., Lignin)

A significant application of this compound as a catalyst support is in the depolymerization of complex biopolymers like lignin (B12514952). nih.gov Lignin, a major component of lignocellulosic biomass, is a rich source of aromatic compounds that can be converted into valuable chemicals and fuels. However, its complex and recalcitrant nature makes this conversion challenging.

Research has demonstrated the effectiveness of nickel-iron (Ni-Fe) bimetallic catalysts supported on magnesium silicate for the depolymerization of kraft lignin. nih.govacs.org In these systems, the magnesium silicate support, often prepared via a hydrothermal method, provides a high surface area for the impregnation of Ni and Fe nanoparticles. acs.org The support's porous structure allows for the efficient dispersion of the metal cocatalysts, preventing their agglomeration and maximizing their active sites. acs.org

The catalytic process involves the cleavage of C-O and C-C bonds within the lignin structure. acs.org It is proposed that the iron component attacks the oxygen atoms in lignin, polarizing the C-O bonds, while the nickel component activates hydrogen, which then cleaves the bonds to produce smaller, more valuable phenolic compounds. acs.org The ratio of Ni to Fe on the magnesium silicate support is a critical factor influencing the yield and selectivity of the depolymerization products. acs.org Studies have shown that a 10:10 ratio of Ni to Fe on a magnesium silicate support can achieve a high yield of phenolic compounds, including catechol, guaiacol, and phenol, at a reaction temperature of 300°C. nih.govacs.org

Metal Impregnation and Cocatalyst Design

The design of effective catalysts supported on this compound relies on the successful impregnation of metal precursors onto the support material. acs.org The impregnation process typically involves dissolving metal salts, such as nickel nitrate (B79036) and iron nitrate, in a solvent and then introducing the magnesium silicate support. acs.org The mixture is often sonicated to ensure uniform dispersion of the metal solution throughout the pores of the support. acs.org Subsequent drying and calcination steps remove the solvent and decompose the metal salts, leaving behind finely dispersed metal nanoparticles on the support surface. acs.org

The success of the impregnation process can be confirmed through various characterization techniques, such as Brunauer–Emmett–Teller (BET) analysis, which measures the surface area of the material. acs.org A decrease in the surface area of the support after metal loading indicates that the metal particles have successfully filled the pores. acs.org X-ray fluorescence (XRF) analysis can be used to determine the elemental composition of the catalyst and confirm the desired metal loading. acs.orgresearchgate.net

Table 2: Research Findings on Ni-Fe/Magnesium Silicate Catalysts for Lignin Depolymerization

Catalyst Composition	Reaction Temperature (°C)	Total Yield of Phenolic Compounds (wt%)	Key Products
10Ni10Fe/MS	300	14.29	Catechol (11.38 wt%), Guaiacol (1.51 wt%), Phenol (0.79 wt%)
20Ni/MS	250	1.64	Guaiacol, Vanillin, Catechol, Creosol, Phenol, Syringol, 4-Ethylguaiacol
20Fe/MS	250	3.73	Guaiacol, Vanillin, Catechol, Creosol, Phenol, Syringol, 4-Ethylguaiacol
Data sourced from a study on Ni-Fe cocatalysts on magnesium silicate supports. nih.govacs.orgacs.org

Supplementary Cementitious Materials (SCMs)

In the construction industry, there is a growing emphasis on developing sustainable and environmentally friendly building materials. This compound has emerged as a promising supplementary cementitious material (SCM), which can be used to partially replace traditional Portland cement in concrete mixtures. frontiersin.org The use of SCMs helps to reduce the carbon footprint associated with cement production, a significant contributor to global CO₂ emissions. frontiersin.orgmdpi.com

Influence of Composition on Reactivity in Cement Blends

The reactivity of this compound as an SCM is influenced by its chemical composition and physical characteristics. frontiersin.org The presence of iron in magnesium-rich silicate minerals, such as those found in olivine and pyroxene (B1172478), can enhance the pozzolanic reactions in cementitious systems. frontiersin.org Pozzolanic reactions involve the reaction of siliceous and aluminous materials with calcium hydroxide (B78521), a byproduct of cement hydration, to form additional cementitious compounds that contribute to the strength and durability of the concrete. mdpi.com

Research on Fe-bearing magnesium silicate glasses has shown that the addition of MgO can significantly enhance the reactivity of these materials in cement blends. frontiersin.org A higher substitution of magnesium for calcium in calcium aluminosilicate (B74896) glasses has also been shown to increase the SCM's reaction activity. frontiersin.org The sol-gel technique offers a method for synthesizing these glasses with precise control over their composition and morphology, allowing for the fine-tuning of their reactivity. frontiersin.org

The reactivity of MgO-based cements is also a subject of study, where the rate of consumption of MgO powder is affected by its thermal history and particle size. researchgate.net The addition of certain iron salts can accelerate the initial setting of these cements. google.com

Utilization of Industrial Byproducts (e.g., Slags)

A significant source of this compound for use as SCMs comes from industrial byproducts, particularly slags from the iron and steelmaking industries. diva-portal.orginrs.ca These slags, which are rich in iron silicates, can be valorized as SCMs, providing a sustainable outlet for these waste materials and reducing the need for virgin raw materials in cement production. diva-portal.org

The chemical composition of these slags, particularly the FeO/SiO₂ ratio, plays a crucial role in their reactivity. diva-portal.org Studies on synthetic iron silicate slags have shown that increasing the FeO/SiO₂ ratio can improve the early reactivity of the SCM at the expense of its seven-day reactivity. diva-portal.org This suggests a trade-off between the degree of polymerization of the silicate network and the contribution of silicon to the pozzolanic reactions. diva-portal.org To be effective as an SCM, the slag must be cooled rapidly to ensure a high amorphous content, as crystalline phases are generally considered inert. diva-portal.org

Magnesium slag, a byproduct of the magnesium industry, also has the potential to be used as a mineral admixture in cement. nih.govresearchgate.net While it exhibits low reactivity on its own, it can be blended with other materials like fly ash and metakaolin to achieve desirable strength development. researchgate.net The use of magnesium slag can also help to mitigate drying shrinkage in cement mortar. researchgate.net However, the high content of MgO in some magnesium slags can pose a risk of unsoundness due to expansion, which needs to be carefully managed. nih.govresearchgate.net

Table 3: Chemical Composition of a Typical Magnesium Slag

Component	Content (%)
CaO	54.71
SiO₂	28.66
MgO	11.82
Al₂O₃	Significantly lower than granulated blast furnace slag
Data from a comparative study of magnesium slag and granulated blast furnace slag. nih.gov

Incorporation in Construction and Building Materials

This compound, particularly in the form of the mineral olivine, is gaining significant attention as a versatile component in construction and building materials. Its use ranges from a supplementary cementitious material (SCM) to a raw material for novel binder systems and aggregates, driven by the dual goals of enhancing material properties and improving the sustainability of construction practices.

The use of magnesium in these materials offers a more sustainable alternative to traditional calcium-based cements. frontiersin.org The production of calcium-based glasses and cements often involves the calcination of limestone (CaCO₃), a process with significant CO₂ emissions. frontiersin.org Magnesium can be sourced from silicate minerals like olivine, which avoids the direct emissions associated with carbonate raw materials. frontiersin.org

Beyond SCMs, this compound rocks (dunite) have been successfully used as both coarse and fine aggregates in concrete. mdpi.com Studies have shown that the complete replacement of conventional quartz sand and gravel with dunite aggregates can lead to a notable increase in concrete strength, in some cases by 15-20% compared to control samples. mdpi.com The use of dunite sand, in particular, can reduce the water demand of the concrete mix, contributing to a denser, stronger hardened material. mdpi.com

In the realm of geotechnical engineering, olivine has been investigated as a soil stabilizer. researchgate.netmdpi.com Additions of olivine powder to soft soils have been shown to decrease the soil's plasticity and increase its maximum dry density. researchgate.net When subjected to carbonation, the olivine-treated soil develops increased unconfined compressive strength, attributed to the formation of carbonate crystallization products that bind the soil particles. researchgate.net

The following tables summarize key research findings on the use of this compound in construction materials.

Table 1: Effect of this compound (Dunite) Aggregates on Concrete Properties

Aggregate Composition	28-Day Compressive Strength (MPa)	Softening Coefficient	Reference
Control (Quartz Sand and Gravel)	27.3	0.82	mdpi.com
Dunite Coarse Aggregate, Quartz Sand	~28.0	0.85 - 0.87	mdpi.com
Gravel Coarse Aggregate, Dunite Sand	~28.4	0.85 - 0.87	mdpi.com
Complete Dunite Aggregate Replacement	~31.4 - 32.8	0.85 - 0.87	mdpi.com

Table 2: Performance of Olivine-Based Binders and Soil Stabilization

Application	Key Finding	Reference
Magnesium Silicate Hydrate (B1144303) (M-S-H) Cement Paste	Compressive strengths in excess of 70 MPa achieved.	researchgate.net
Soil Stabilization with 20% Olivine	Decreased plasticity index and increased maximum dry density.	researchgate.net
Carbonated Olivine-Treated Soil (20% olivine, 200 kPa CO₂, 168 h)	Greatest development of unconfined compressive strength observed.	researchgate.net

Environmental Engineering for CO2 Capture and Utilization

The chemical properties of this compound make it a promising material for environmental engineering applications, most notably for the capture and sequestration of atmospheric carbon dioxide (CO₂). The primary mechanism for this is known as enhanced weathering or mineral carbonation.

Enhanced weathering leverages the natural, albeit slow, geological process where silicate minerals react with CO₂ and water. royalsocietypublishing.orgamsterdamgreencampus.nl By grinding this compound minerals like olivine to increase their reactive surface area, this process can be significantly accelerated. royalsocietypublishing.orgmedium.com The fundamental reaction involves the dissolution of the mineral in the presence of carbonic acid (formed from CO₂ dissolved in water), which releases magnesium and iron ions and consumes protons, thereby increasing the alkalinity of the water. acs.org These ions then react with bicarbonate to form solid, stable carbonate minerals, such as magnesite (MgCO₃), effectively locking away the atmospheric CO₂ in a solid, geologically stable form. amsterdamgreencampus.nlopenresearch.amsterdam

A key advantage of this technology is its vast potential scale. The abundance of magnesium and calcium silicate minerals on Earth far exceeds the amount needed to sequester all anthropogenic CO₂ emissions. researchgate.net Research has shown that, theoretically, 1 kg of pure olivine can sequester approximately 1 kg of CO₂. medium.com

Various scenarios for the large-scale application of olivine for CO₂ sequestration have been proposed and studied. These include its use in:

Green Infrastructure: Incorporating olivine into substrates for green roofs or in tree sand for urban parks. amsterdamgreencampus.nlopenresearch.amsterdam One study modeling applications in Amsterdam identified green rooftop substrate as a highly effective scenario for CO₂ binding over a 40-year period, while remaining within environmental safety limits. amsterdamgreencampus.nlopenresearch.amsterdam

Coastal Environments: Spreading fine-grained olivine in coastal areas, where it can be integrated with activities like beach nourishment or land reclamation. acs.org The dissolution of olivine in seawater increases alkalinity, which enhances the ocean's capacity to absorb CO₂ from the atmosphere. acs.org

Agricultural Lands: Distributing powdered olivine on fields, where the natural weathering process is accelerated. royalsocietypublishing.org

A more industrial approach to mineral carbonation involves reacting olivine with CO₂ in controlled environments. acs.org However, a significant challenge in aqueous carbonation processes is the formation of a silica-rich passivating layer on the mineral grains, which can slow down the reaction. acs.org Research is ongoing to overcome this, for instance, by using abrasive particles in the reactor to continuously disrupt this layer as it forms. acs.org

Another advanced process involves a staged approach where magnesium is first extracted from the silicate mineral using reagents like ammonium (B1175870) bisulfate. researchgate.net This produces magnesium hydroxide, which is then carbonated in a separate step, often in a pressurized fluidized bed reactor. researchgate.net This method can achieve high conversion rates in relatively short times. researchgate.net

A novel process has been developed that not only captures CO₂ but also creates valuable construction materials. royalsocietypublishing.org In this process, olivine is dissolved using sulfuric acid. The resulting solution is treated to precipitate amorphous silica (B1680970), which can be used as an SCM, and nesquehonite (a hydrated magnesium carbonate), which sequesters CO₂ and can be used to make low-carbon building products like bricks and boards. royalsocietypublishing.org This integrated approach makes the entire process potentially carbon-negative. royalsocietypublishing.org

The following tables summarize key data and findings from research into CO₂ capture using this compound.

Table 3: CO₂ Sequestration Potential and Application Scenarios

Parameter	Value / Finding	Reference
Theoretical CO₂ Sequestration Capacity	~1 kg of CO₂ per 1 kg of pure olivine.	medium.com
Natural Weathering Rate (Basaltic Rocks)	~9.5 tonnes CO₂ / yr / km².	royalsocietypublishing.org
Modeled CO₂ Sequestration (Tree Sand)	15,000 m³ of olivine can sequester 5,544 tons of CO₂ per year.	amsterdamgreencampus.nl
Most Effective Modeled Scenario (Amsterdam)	Green rooftop substrate showed the highest CO₂ binding over 40 years.	amsterdamgreencampus.nlopenresearch.amsterdam
Cost of Olivine-Based Sequestration	Estimated at $70 to $578 per ton of CO₂.	medium.com

Table 4: Conditions and Outcomes of Olivine Carbonation Processes

Process	Conditions	Key Outcome / Challenge	Reference
Aqueous Olivine Carbonation	1 M NaCl + 0.64 M NaHCO₃ at ~185 °C and ~135 bar PCO₂	Formation of a reaction-limiting silica-rich passivating layer.	acs.org
Staged Carbonation (Serpentinite-derived Mg(OH)₂)	500°C, 20 bar in a Pressurised Fluidised Bed	>50% wt. conversion in 10 minutes.	researchgate.net
Olivine Dissolution and Product Formation	Dissolution with sulfuric acid, followed by precipitation.	Produces amorphous silica (SCM) and nesquehonite (carbon sink).	royalsocietypublishing.org

Planetary Science and Astromineralogy of Magnesium Iron Silicate

Compositional Analysis of Extraterrestrial Silicates

The analysis of magnesium iron silicates from extraterrestrial sources, such as meteorites and ancient stardust, offers a direct window into the building blocks of planets and the stellar environments from which they originated.

Meteorites, particularly those originating from Mars, provide invaluable samples for studying the mineralogy and geochemistry of other planetary bodies. Martian meteorites known as nakhlites characteristically contain iddingsite, a hydrous iron-magnesium silicate (B1173343) that is evidence of aqueous alteration on Mars. researchgate.net The composition of iddingsite, particularly its magnesium content, has been found to vary among different nakhlites, which could reflect the composition of the host rock or changes in the altering fluids. researchgate.net

For instance, the magnesium concentration in iddingsite increases in the order of the MIL 03346, NWA 817, Nakhla, and Lafayette meteorites. researchgate.net This variation may correlate with the eruption age of the host meteorite, suggesting that the composition of the altering fluids on Mars may have evolved over time. researchgate.net

In addition to secondary alteration products, high-pressure polymorphs of magnesium iron silicate have been discovered in shocked meteorites, which have experienced extreme pressures and temperatures during impact events. bohrium.com The discovery of elgoresyite, with a chemical formula of (Mg,Fe)₅Si₂O₉, in the Suizhou L6 chondrite suggests the existence of novel iron-magnesium silicates in the interiors of rocky planets. acs.orgresearchgate.net Another dense metastable polymorph, poirierite, has been identified in shocked L6 ordinary chondrites like the Tenham and Suizhou meteorites. bohrium.com These high-pressure phases provide crucial information about the conditions within planetary interiors and the dynamic processes of impacts. bohrium.com

Table 1: Compositional Data of Iddingsite in Martian Nakhlites

Meteorite	Host Rock Eruption Age (Ma)	Mean MgO in Iddingsite (wt%)
MIL 03346	~1323	10.2
NWA 817	~1327	11.5
Nakhla	~1332	12.8
Lafayette	~1337	14.1

Data sourced from research on the chemical composition of iddingsite and its host rock. researchgate.net

Presolar grains, or "stardust," are microscopic mineral grains that originated from stars that existed before our Sun. pnas.org These grains are found in primitive meteorites and provide direct samples of stellar nucleosynthesis and the physical conditions in the atmospheres of evolved stars. bohrium.comnih.gov The most common presolar silicate minerals are olivine (B12688019) and low-calcium pyroxene (B1172478), which are forms of this compound. pnas.org

The discovery of nine presolar silicate grains in the Acfer 094 carbonaceous chondrite was a landmark achievement. bohrium.comnih.gov Analysis of their anomalous oxygen isotopic compositions confirmed their origin in the atmospheres of evolved stars. bohrium.comnih.gov These grains included two identified as pyroxene and two as olivine. bohrium.comnih.gov One of these grains showed an enrichment in Magnesium-26, which is the decay product of the short-lived radionuclide Aluminum-26. bohrium.comnih.gov This finding provides valuable information about mixing processes within the parent star. bohrium.comnih.gov

The study of these ancient stardust grains allows scientists to investigate stellar processes and the conditions present in various environments within the early solar system. bohrium.comnih.gov

Formation and Evolution in Rocky Planetary Interiors

Magnesium iron silicates are the primary constituents of the mantles of terrestrial planets. Their behavior under the extreme pressures and temperatures of planetary interiors governs the formation, differentiation, and long-term evolution of these bodies.

During the early stages of planetary formation, large, rocky bodies are thought to have been covered by a deep magma ocean. The sequence of mineral crystallization from this magma ocean, known as the liquidus phases, dictates the chemical evolution of the planetary interior. acs.org

Recent discoveries, such as elgoresyite, suggest that novel iron-magnesium silicates could be among the first phases to crystallize from deep magmas, particularly in planets with a higher bulk (MgO + FeO) content than Earth. acs.org The crystallization of such minerals would control the chemical evolution of the magma ocean. acs.orgresearchgate.net For example, if the crystallizing solids are denser than the surrounding magma, they will sink, leading to a stratified mantle. univ-lyon1.fr

Thermodynamic modeling of the MgO-FeO-SiO₂ system indicates that at the high pressures of the lower mantle, the iron-rich liquid melt can be denser than the coexisting solid this compound phases. univ-lyon1.fr This could lead to the formation of a dense, iron-rich magma layer at the base of the mantle as the magma ocean solidifies. univ-lyon1.fr The composition of the eutectic melt in the MgO-MgSiO₃ system, which determines the final liquid composition during crystallization, has been shown to become richer in MgO with increasing pressure up to about 80 GPa. uio.no

The dynamics of a planet's mantle, including convection that drives plate tectonics and volcanism, are strongly influenced by the physical properties of its constituent minerals. patsnap.comusra.edu For super-Earths, which are more massive than Earth, the properties of magnesium iron silicates under immense pressures are critical. usra.edu

The mineralogy of a terrestrial planet's mantle is largely determined by its bulk Mg/Si ratio. usra.edu Variations in this ratio can affect the proportions of key lower mantle minerals like bridgmanite ((Mg,Fe)SiO₃) and ferropericlase ((Mg,Fe)O). usra.edu An increased proportion of ferropericlase, which can occur in planets with a higher Mg/Si ratio, may decrease the viscosity of the lower mantle. usra.edu This, in turn, could lead to more vigorous mantle convection. usra.edu

Furthermore, the pressure-induced transition of iron from a high-spin to a low-spin state in ferropericlase can significantly affect its properties and, consequently, mantle dynamics. usra.edu Understanding these relationships is crucial for assessing the potential for long-term geological activity and habitability on other rocky planets. usra.edu The exploration of how this compound behaves under different pressure and temperature regimes allows for inferences about the internal structures and dynamics of other terrestrial planets. patsnap.com

Astronomical Observations of Dusty Exoplanetary Environments

Astronomical observations have begun to detect the spectral signatures of magnesium iron silicates in the environments around exoplanets, providing direct constraints on their composition.

Recent studies of catastrophically evaporating rocky planets, such as KIC 1255b and K2-22b, have modeled their dusty tails and concluded that the dust is likely composed of magnesium-iron silicates like olivine and pyroxene. oup.comresearchgate.net This composition is consistent with an Earth-like planetary makeup. oup.comresearchgate.net The dust in the outflow of these planets is a direct sample of the magma pool on the planet's surface, offering a unique opportunity to study the composition of small planets. oup.com The presence of these silicates, with their specific optical properties, supports the hypothesis of a "greenhouse effect–nuclear winter" cycle that could explain the observed variability in the transit depths of these planets. oup.comresearchgate.net

The James Webb Space Telescope (JWST) has also made significant contributions in this area. Observations of the young gas giant exoplanet YSES-1c, which is about 16 million years old, have revealed the presence of silicate clouds in its atmosphere. skyandtelescope.org Analysis of the planet's spectrum suggests these clouds are likely composed of magnesium silicate minerals, possibly enriched with small amounts of iron. skyandtelescope.org These direct detections of magnesium iron silicates in exoplanetary atmospheres and dusty disks are revolutionizing our understanding of the composition and evolution of planetary systems beyond our own.

Table 2: List of Chemical Compounds

Compound Name	Chemical Formula
Aluminum-26	²⁶Al
Bridgmanite	(Mg,Fe)SiO₃
Elgoresyite	(Mg,Fe)₅Si₂O₉
Ferropericlase	(Mg,Fe)O
Iddingsite	Hydrous iron-magnesium silicate
Magnesium-26	²⁶Mg
Olivine	(Mg,Fe)₂SiO₄
Poirierite	Metastable (Mg,Fe)₂SiO₄
Pyroxene	(Ca,Na,Fe,Mg)(Cr,Al,Fe,Mg,Mn,Ti,V)Si₂O₆
Silicon	Si

Evaporating Rocky Planets and Dust Tail Composition

Catastrophically evaporating rocky planets present a unique natural laboratory for probing the composition of small, rocky exoplanets. arxiv.orgku.dk These low-mass, ultra-short-period planets orbit so close to their host stars that their surfaces are molten, leading to extreme evaporation and the formation of a comet-like tail of dusty debris. ku.dkwikipedia.org By analyzing the light from the host star as it is filtered through this dust tail during a transit, astronomers can deduce the mineralogical makeup of the dust and, by extension, the surface of the disintegrating planet itself. arxiv.orgwikipedia.orgdntb.gov.ua

Modeling of the asymmetric light curves observed from these "disintegrating planets," which show a sharp ingress and a slower egress, allows for constraints to be placed on the composition of the escaping dust. oup.com For two of the most well-studied evaporating planets, KIC 1255b (also known as Kepler-1520b) and K2-22b, models strongly indicate that their dust tails are likely composed of magnesium-iron silicates, such as olivine and pyroxene. dntb.gov.uaoup.comarxiv.orgelsevierpure.com This composition is notably consistent with the silicate mineralogy of rocky bodies like Earth. dntb.gov.uaoup.comarxiv.org Initial theories suggesting iron-free magnesium silicates like forsterite and enstatite were found to be less likely, as these minerals are too refractory and would not sublimate efficiently enough to match the observed transit durations. ku.dkoup.comarxiv.org Conversely, models with iron-rich silicates are consistent with observations. arxiv.org

The study of these dusty tails provides more than just compositional data. Self-consistent models that account for the trajectory of the dust grains and the optical depth of the cloud have constrained the initial grain sizes to be approximately 1.25–1.75 micrometers. arxiv.orgdntb.gov.uaelsevierpure.com These models also estimate the average planetary mass-loss rate to be around 3 Earth masses per gigayear. arxiv.orgdntb.gov.uaelsevierpure.com Furthermore, the specific optical properties of magnesium-iron silicates are crucial for explaining the significant variability seen in the transit depths. The necessary ratio of visible-to-infrared opacity in these silicates supports a "greenhouse effect-nuclear winter" cycle in the outflow, which is believed to cause the observed chaotic changes in transit depth. arxiv.orgdntb.gov.uaarxiv.orgelsevierpure.com

Table 1: Research Findings on Dust Tail Composition of Evaporating Planets

Planet	Studied Feature	Inferred Dust Composition	Key Findings & Model Constraints	Citations
KIC 1255b	Asymmetric light curve, transit depth variability	Magnesium-iron silicates (Olivine, Pyroxene)	Composition is consistent with an Earth-like planet. Dust grain sizes are constrained to > ~0.5 µm for pyroxene and olivine. The presence of these silicates supports a model of chaotic evolution in mass-loss rates.	dntb.gov.uaoup.comarxiv.orgarxiv.org
K2-22b	Asymmetric light curve, leading dust tail	Magnesium-iron silicates (Olivine, Pyroxene)	Composition is consistent with Earth-like mantle material. Models constrain initial dust grain size (~1.25–1.75 μm) and mass-loss rate (~3 M⊕ Gyr−1). The leading tail is explained by outflow geometry and radiation pressure dynamics. JWST observations confirmed magnesium silicate minerals.	wikipedia.orgdntb.gov.uaoup.comarxiv.orgelsevierpure.com

Spectral Signatures of Magnesium Iron Silicates in Interstellar Dust

The spectral signatures of magnesium-iron silicates are fundamental to understanding the composition of dust in the interstellar medium (ISM). This dust reveals itself through characteristic absorption and emission features in the infrared portion of the electromagnetic spectrum. bohrium.com The most prominent of these are two broad, relatively featureless bands: one centered near 9.7-10 micrometers (µm) and another near 18-20 µm. bohrium.comoup.comrsc.org These features are ubiquitously attributed to the Si-O stretching and O-Si-O bending vibrational modes in silicate minerals, respectively. bohrium.comoup.comrsc.orgoup.com

A crucial finding from infrared spectroscopy is that silicates in the diffuse ISM are predominantly amorphous rather than crystalline. oup.comoup.comarxiv.org While laboratory spectra of crystalline olivine and pyroxene exhibit many sharp, narrow features, the observed interstellar silicate bands are smooth. oup.com This indicates a disordered, glass-like atomic structure. Studies focusing on the line-of-sight towards the Galactic Center have established that the smooth 9.7 µm absorption profile is well-reproduced by models using a mixture of amorphous olivine and amorphous pyroxene. arxiv.orgscispace.com One such model successfully used a combination of 84.9% amorphous olivine and 15.1% amorphous pyroxene by mass. arxiv.org X-ray absorption spectroscopy of bright X-ray binaries near the Galactic center further supports these findings, identifying amorphous olivine with a composition of MgFeSiO₄ as the most representative silicate compound along multiple lines of sight. scispace.comaanda.org

The fraction of crystalline silicates in the diffuse ISM is remarkably low, with studies deriving an upper limit of just 0.2% to 2.2% by mass. arxiv.org This is significantly lower than the degree of crystallinity observed in the dust shells around evolved stars, which are considered a primary source of interstellar dust. arxiv.org Two main hypotheses have been proposed to explain this discrepancy. First, crystalline silicates ejected from stars may be rendered amorphous by energetic particle bombardment (e.g., by heavyweight ions) in the harsh interstellar environment over time. arxiv.org Second, the crystalline dust from stellar ejecta may be significantly diluted by a large quantity of amorphous silicates produced and ejected by other sources, such as supernovae. arxiv.org

Table 2: Spectral Features of Amorphous Magnesium Iron Silicates in Interstellar Dust

Wavelength (µm)	Vibrational Mode	Mineralogical Interpretation	Key Characteristics	Citations
~9.7 - 10	Si-O Stretching	Attributed to a mixture of amorphous silicates, primarily olivine and pyroxene.	Broad, smooth, and generally featureless absorption profile, indicating an amorphous structure. The central wavelength can shift slightly depending on the exact mineralogy (e.g., pyroxenes peak at shorter wavelengths than olivines).	bohrium.comoup.comoup.comarxiv.org
~18 - 20	O-Si-O Bending	Also attributed to amorphous olivine and pyroxene.	A second broad and featureless absorption band, confirming the silicate nature of the dust.	bohrium.comoup.comrsc.org

Future Research Directions and Emerging Paradigms in Magnesium Iron Silicate Science

Exploration of New Polymorphs and Homologous Series

The quest for new crystalline forms (polymorphs) of magnesium iron silicate (B1173343) under extreme pressures and temperatures remains a vibrant frontier. The discovery of novel polymorphs is crucial for accurately modeling the mineralogy and dynamics of Earth's mantle and the interiors of other rocky planets.

Recent discoveries in shocked meteorites have unveiled new high-pressure polymorphs, providing direct glimpses into phases that may exist deep within planets. For instance, elgoresyite , (Mg,Fe)₅Si₂O₉, was identified in the Suizhou L6 chondrite. acs.org Its crystal structure is isostructural with the high-pressure iron oxide Fe₇O₉, suggesting that magnesium iron silicates might form homologous series. acs.orgmdpi.com Another recently discovered dense metastable polymorph is poirierite , found topotactically intergrown with wadsleyite and ringwoodite in shocked meteorites. bohrium.comkarmaka.de Poirierite's structure is intermediate between olivine (B12688019), wadsleyite, and ringwoodite, and it is thought to form during rapid decompression, potentially acting as a transitional phase in transformations between its polymorphs. bohrium.comkarmaka.de

A particularly exciting avenue of future research is the concept of homologous series in magnesium iron silicates, analogous to those observed in iron oxides. acs.org It has been proposed that a series with the general formula ((Mg,Fe)O)m+n(SiO₂)n could exist, formed through substitutions like (Mg²⁺,Fe²⁺) + Si⁴⁺ = 2Fe³⁺. acs.orgmdpi.com This paradigm shift opens the door to predicting and synthesizing a vast family of new silicate structures. Researchers can systematically explore potential solid solutions such as Fe₄O₅-Mg₃SiO₅ and Fe₅O₆-Mg₄SiO₆. acs.org The identification of elgoresyite lends strong support to this hypothesis, suggesting that such phases could be significant constituents of iron-rich planetary interiors. acs.org

Table 1: Recently Discovered High-Pressure Magnesium Iron Silicate Polymorphs

Mineral Name	Chemical Formula	Discovery Context	Structural Significance
Elgoresyite	(Mg,Fe)₅Si₂O₉	Shock-induced melt vein of the Suizhou meteorite. acs.org	Isostructural with Fe₇O₉; suggests potential for homologous series in silicates. acs.org
Poirierite	(Mg,Fe,Si)₂(Si,□)O₄	Shocked L6 ordinary chondrites (Tenham and Suizhou). bohrium.com	Intermediate structure between olivine, wadsleyite, and ringwoodite; a potential transitional phase. bohrium.comkarmaka.de

Integrated Experimental and Computational Approaches

The synergy between advanced experimental techniques and powerful computational modeling is indispensable for navigating the complexities of this compound systems. Integrated approaches allow for the validation of theoretical predictions and provide a deeper interpretation of experimental data, especially for conditions that are difficult to sustain or probe in the laboratory.

High-pressure experiments using diamond-anvil cells coupled with laser heating are essential for simulating the conditions of deep planetary interiors and synthesizing novel phases. pnas.org These experiments provide crucial data on phase stability, equations of state, and physical properties.

Complementing these experiments, computational methods such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations have become vital tools. pnas.orgpatsnap.comresearchgate.net DFT calculations can predict the stability of new polymorphs and the electronic structure of iron at extreme pressures. pnas.orguni-bayreuth.de MD simulations offer insights into the behavior of these minerals under stress, including deformation mechanisms and phase transitions at the atomic level. patsnap.com For instance, computational studies are used to investigate the electronic structure, mechanical properties, and thermodynamic stability of this compound hydroxides, providing insights that are difficult to obtain through experiments alone. patsnap.com The integration of these computational models with experimental results is critical for developing a comprehensive understanding of the frictional and rheological properties of these materials. patsnap.com

High-Throughput Synthesis and Characterization

The exploration of the vast compositional and structural space of magnesium iron silicates necessitates a shift towards high-throughput methodologies. Traditional synthesis and characterization are often labor-intensive and time-consuming, limiting the pace of discovery.

High-throughput synthesis techniques, such as those employing microfluidic reactors or automated sol-gel methods, offer a pathway to rapidly produce libraries of materials with varying compositions. nih.govmdpi.com For example, microfluidics allows for precise control over reaction parameters like residence time and reactant concentration, enabling the synthesis of nanoparticles with well-defined sizes and distributions. nih.gov While much of the development in this area has focused on pure silica (B1680970) or other nanomaterials, the principles are directly applicable to the synthesis of complex silicates. nih.govmdpi.comannualreviews.org

Coupled with rapid synthesis, high-throughput characterization methods are essential for analyzing the large number of samples generated. Automated X-ray diffraction (XRD) and spectroscopic techniques can quickly identify crystalline phases and provide structural information. This combination of high-throughput synthesis and characterization can accelerate the discovery of new polymorphs and the mapping of phase diagrams, significantly enhancing the efficiency of materials exploration. acs.org

Advanced Spectroscopic Probes for In-Situ Studies

To understand the behavior of magnesium iron silicates under geophysically relevant conditions, it is crucial to probe their properties in-situ—that is, while they are held at high pressures and temperatures. Advanced spectroscopic techniques are at the forefront of this effort, providing real-time information on crystal structure, electronic states, and chemical bonding.

Synchrotron-based techniques are particularly powerful. In-situ X-ray diffraction (XRD) using synchrotron radiation allows for the determination of crystal structures and phase transitions under extreme conditions. semanticscholar.org X-ray absorption spectroscopy (XAS), including X-ray Absorption Near Edge Structure (XANES), provides information on the oxidation state and coordination environment of elements like iron, which is critical for understanding redox processes in planetary mantles. uni-bayreuth.desemanticscholar.org

Raman and infrared spectroscopy are complementary techniques that probe the vibrational modes of the crystal lattice. mdpi.commdpi.comresearchgate.net These methods are highly sensitive to changes in crystal structure and can be used to identify different polymorphs and hydrous species. The development of portable and handheld Raman spectrometers even allows for the in-situ identification of minerals in the field, demonstrating the potential for real-time analysis in geological settings. researchgate.net Combining these spectroscopic tools in a multi-technique approach provides a more complete picture of the complex behaviors of magnesium iron silicates. semanticscholar.orgmdpi.com

Role of Impurities and Trace Elements in Phase Behavior and Reactivity

While often modeled as pure systems, natural magnesium iron silicates invariably contain a variety of impurities and trace elements. It is increasingly recognized that these minor components can have a disproportionately large impact on the physical and chemical properties of the host mineral, including phase stability, reactivity, and mechanical strength. patsnap.comresearchgate.net

The presence of iron is known to influence the reactivity and properties of magnesium-bearing minerals. acs.org In magnesium oxide, for example, iron impurities can inhibit carbonation reactions. acs.org Similarly, in magnesium alloys, impurities like iron, nickel, and cobalt can drastically affect corrosion resistance. researchgate.netmdpi.com Magnesium-silicate impurities have been found to significantly lower the ductility of magnesium metal. researchgate.net

Trace elements are also critical. Olivine, a primary this compound, can incorporate elements like phosphorus, aluminum, chromium, and hydrogen, which serve as valuable proxies for tracking magmatic processes. geoscienceworld.org The partitioning of trace elements between different silicate phases (e.g., olivine, bridgmanite) and melts is highly dependent on pressure, temperature, and composition. geoscienceworld.orgnih.gov Understanding how these elements are incorporated into the crystal structure is a key challenge. patsnap.com For example, the partitioning of noble gases into bridgmanite is strongly dependent on atomic size, while their partitioning into olivine is not. geoscienceworld.org Future research will focus on systematically quantifying the effects of a wider range of trace elements on the phase equilibria and physical properties of major mantle minerals, which is crucial for refining geochemical models of planetary evolution.

Table 2: Influence of Select Impurities on Magnesium-Based Materials

Impurity/Element	Host Material	Observed Effect	Reference
Iron (Fe)	Magnesium Oxide (MgO)	Can inhibit reactivity and carbonation.	acs.org
Iron (Fe), Nickel (Ni), Cobalt (Co)	Magnesium (Mg) Alloys	Drastically reduces corrosion resistance.	researchgate.netmdpi.com
Magnesium-Silicate	Magnesium (Mg) Metal	Lowers ductility by as much as 40%.	researchgate.net
Manganese (Mn)	Magnesium (Mg) Alloys	Can improve corrosion resistance by forming phases with Fe.	mdpi.com

Q & A

Q. How can spectroscopic techniques differentiate this compound from other ferromagnesian silicates?

• Methodological Answer : Fourier-transform infrared (FTIR) spectroscopy identifies Si-O-Fe/Mg vibrational modes (e.g., 900–1100 cm⁻¹ for asymmetric stretching). Compare spectra with reference databases for minerals like olivine or enstatite. Mössbauer spectroscopy is critical for distinguishing Fe²⁺/Fe³⁺ oxidation states, while Raman spectroscopy resolves phase-specific peaks (e.g., 820 cm⁻¹ for bridgmanite) .

Advanced Research Questions

Q. How can contradictions in optical property data (e.g., refractive index, emissivity) between experimental and published values be resolved?

• Methodological Answer : Standardize sample preparation (e.g., pelletizing powders to consistent densities) to minimize scattering artifacts. Cross-validate using multiple techniques: ellipsometry for refractive index, Fourier-transform far-infrared spectroscopy for emissivity (2–100 µm), and synchrotron-based measurements for high-resolution data. Reconcile discrepancies by accounting for impurities (e.g., Al substitution) and annealing history, as crystallinity affects optical functions .

Q. What strategies are effective for analyzing the structural integrity of this compound under high-pressure conditions relevant to planetary interiors?

• Methodological Answer : Use diamond anvil cells (DACs) coupled with laser heating to simulate mantle pressures (≥25 GPa). Monitor phase transitions via in situ XRD or neutron diffraction. For ex situ analysis, preserve quenched high-pressure phases by rapid cooling. Compare results with shock-compression experiments on meteoritic samples, leveraging transmission electron microscopy (TEM) to detect stacking faults or amorphization .